Chemical structure and properties of 5-Azaspiro[2.5]octan-8-one hydrochloride
Topic: Chemical Structure and Properties of 5-Azaspiro[2.5]octan-8-one Hydrochloride Content Type: In-Depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals[1] Executive Summary 5-Aza...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Chemical Structure and Properties of 5-Azaspiro[2.5]octan-8-one Hydrochloride
Content Type: In-Depth Technical Guide
Audience: Researchers, Scientists, and Drug Development Professionals[1]
Executive Summary
5-Azaspiro[2.5]octan-8-one hydrochloride (CAS: 1780166-60-0) represents a specialized class of spirocyclic building blocks used increasingly in modern medicinal chemistry.[1] By fusing a cyclopropane ring to a piperidin-4-one core, this scaffold introduces significant conformational restriction and increased Fsp³ character compared to its parent piperidone.[1] This guide provides a comprehensive technical analysis of its structure, synthetic pathways, physicochemical properties, and utility in drug discovery, specifically in the modulation of G-protein coupled receptors (GPCRs) and kinase inhibitors.[1]
Chemical Identity & Structural Analysis[1][2]
The compound is a bicyclic spiro-system where a three-membered cyclopropane ring and a six-membered piperidine ring share a single carbon atom.[1]
The numbering of the spiro[2.5]octane system can be non-intuitive. The standard IUPAC numbering for this fused system assigns the spiro carbon as position 3.[1]
This arrangement places the nitrogen atom in a beta position relative to the spiro center on one side, and gamma to the carbonyl on the other, creating a unique vector orientation for substituents attached to the nitrogen.[1]
3D Conformational Features
Unlike the flexible parent 4-piperidone, the spiro-cyclopropane moiety at position 3 (alpha to the carbonyl) locks the ring into a distorted chair conformation.[1] This "gem-disubstituent effect" restricts the conformational space available to the piperidine ring, potentially lowering the entropic penalty upon binding to a protein target.[1]
Synthetic Methodology
The synthesis of 5-azaspiro[2.5]octan-8-one hydrochloride typically proceeds through the construction of the spiro-cyclopropane ring on an N-protected piperidone precursor, followed by deprotection.[1]
Core Synthetic Route
The most robust method involves the bis-alkylation of N-Boc-4-piperidone using 1,2-dibromoethane under basic conditions.[1]
Reagents: N-Boc-4-piperidone, 1,2-dibromoethane, Potassium tert-butoxide (tBuOK) or Sodium hydride (NaH).[1]
Solvent: THF or DMF.
Conditions: The base generates the enolate at the C3 position of the piperidone.[1] Nucleophilic attack on 1,2-dibromoethane followed by intramolecular cyclization forms the cyclopropane ring.[1]
Basic secondary amine, protonated at physiological pH.[1]
LogP
0.2 - 0.5 (Free Base)
Low lipophilicity due to polarity of amine and ketone.[1]
H-Bond Donors
2 (NH, HCl)
-
H-Bond Acceptors
2 (N, O)
-
Medicinal Chemistry Applications
The 5-azaspiro[2.5]octan-8-one scaffold is a valuable tool for "escaping flatland" in drug discovery—moving away from planar aromatic systems to 3D-rich architectures.[1]
Scaffold Utility
Fsp³ Enrichment: Increasing the fraction of sp³ carbons (Fsp³) correlates with improved clinical success rates by enhancing solubility and selectivity.[1] The spiro-cyclopropane adds two sp³ carbons without significantly increasing molecular weight.[1]
Bioisosterism: This scaffold serves as a rigidified bioisostere of 3,3-dimethyl-4-piperidone or simple 4-piperidone, often improving metabolic stability by blocking the metabolically labile alpha-positions.[1]
Therapeutic Case Studies
GHSR Agonists: Derivatives of this scaffold have been utilized in the optimization of Capromorelin analogs.[1] The spiro-fusion restricts the piperidine ring, orienting the nitrogen substituents into a specific vector required for binding to the Growth Hormone Secretagogue Receptor (GHSR) [1].[1]
SSTR4 Agonists: The scaffold appears in patent literature for Somatostatin Receptor 4 (SSTR4) agonists, where the rigid core supports aryloxy-propanamide side chains, crucial for treating CNS disorders like Alzheimer's [2].[1][4]
USP19 Inhibitors: In ubiquitin-specific protease 19 (USP19) inhibitors, the spiro-piperidine core acts as a linker that positions pharmacophores to interact with the catalytic cleft of the enzyme [3].[1]
Structural Activity Relationship (SAR) Logic
Caption: SAR analysis of the scaffold highlighting the functional roles of specific structural features.
The cyclopropane ring is generally stable but can open under harsh acidic conditions or specific catalytic hydrogenation protocols.[1]
References
Design, Biological Characterization, and Discovery of Capromorelin Derivatives. ACS Publications. Available at: [Link] (Accessed via search snippet 1.2).[1]
Piperidinyl-3-(aryloxy)propanamides and propanoates (WO2019169153A1). Google Patents. Available at: .[1]
4-Hydroxypiperidine Derivatives and Their Use as Inhibitors of Ubiquitin Specific Protease 19 (USP19). European Patent Office.[1] Available at: [Link] (Accessed via search snippet 1.9).[1]
5-Azaspiro[2.5]octane hydrochloride Compound Summary. PubChem. Available at: [Link].[1]
Synthesis of Enantioenriched Spirocyclic 2-Arylpiperidines. Organic & Biomolecular Chemistry. Available at: [Link].
Molecular weight and formula of 5-Azaspiro[2.5]octan-8-one HCl
The following technical guide is structured to serve as a definitive reference for the characterization, synthesis, and application of 5-Azaspiro[2.5]octan-8-one Hydrochloride . Molecular Scaffolding for Next-Generation...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide is structured to serve as a definitive reference for the characterization, synthesis, and application of 5-Azaspiro[2.5]octan-8-one Hydrochloride .
Molecular Scaffolding for Next-Generation Medicinal Chemistry
Executive Summary
In the transition from flat, aromatic-heavy drug candidates to three-dimensional (
-rich) architectures, spirocyclic scaffolds have emerged as critical bioisosteres. 5-Azaspiro[2.5]octan-8-one HCl represents a high-value intermediate.[1] It combines the steric constraints of a cyclopropane ring with the functional versatility of a piperidinone.[1] This guide details its physiochemical identity, structural significance, and validated handling protocols for drug discovery applications.[1][2][3]
Part 1: Chemical Identity & Physiochemical Properties
Precise stoichiometry is required for accurate molarity calculations in biological assays and synthetic schemes.[1] The values below represent the hydrochloride salt form, which is the standard stable solid for laboratory handling.
Property
Specification
Notes
IUPAC Name
5-Azaspiro[2.5]octan-8-one hydrochloride
Systematic numbering initiates at the cyclopropane ring.[1]
Common Name
8-Oxo-5-azaspiro[2.5]octane HCl
Often referred to by the protected precursor CAS (Boc-variant).[1]
CAS Number
N/A (Salt) / 143306-64-3 (Boc-Precursor)
Note: Specific CAS for the HCl salt is rarely indexed; researchers typically reference the Boc-protected precursor (CAS 143306-64-3).[1]
Molecular Formula
CHClNO
Formulated as CHNO HCl
Molecular Weight
161.63 g/mol
Free Base: 125.17 g/mol HCl: 36.46 g/mol
Exact Mass
161.0607
Monoisotopic mass for MS calibration.
Physical State
White to off-white crystalline solid
Hygroscopic; store under desiccated conditions.[1]
Solubility
High: Water, DMSO, Methanol Low: DCM, Hexanes
The ionic lattice renders it insoluble in non-polar organics.
Structural Analysis
The molecule features a spiro[2.5]octane skeleton.[4][5] Unlike standard piperidines, the fusion of the 3-membered cyclopropane ring at the C3 position (relative to the piperidine numbering) imparts unique geometric constraints:
Gem-Dimethyl Bioisostere: The cyclopropane ring mimics a gem-dimethyl group but induces a distinct vector for substituents due to the Walsh orbitals and ring strain.[1]
Conformational Locking: The spiro-fusion restricts the "chair-flip" of the piperidinone ring, potentially lowering the entropic penalty upon binding to a protein target.[1]
Part 2: Synthesis & Manufacturing Protocols
For medicinal chemistry applications, this compound is rarely synthesized de novo in small batches but is generated from its stable N-Boc protected precursor (tert-Butyl 8-oxo-5-azaspiro[2.5]octane-5-carboxylate).[1]
Protocol A: Deprotection of N-Boc Precursor (Standard Lab Scale)
Objective: Generation of 5-Azaspiro[2.5]octan-8-one HCl from commercial building blocks.
Dissolution: Dissolve 1.0 eq (e.g., 500 mg) of the N-Boc precursor in minimal anhydrous 1,4-dioxane (approx. 5 mL) in a round-bottom flask under
atmosphere.
Acidolysis: Cool the solution to 0°C in an ice bath. Dropwise add 10.0 eq of 4.0 M HCl in Dioxane.[1] The large excess ensures rapid removal of the tert-butyl carbamate.[1]
Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 2–4 hours. Monitor via TLC (stain with ninhydrin; the product amine will stain red/purple, while the Boc-material is UV active but ninhydrin negative).[1]
Isolation: The HCl salt often precipitates directly from the dioxane solution.
If precipitate forms: Filter the white solid under argon, wash with cold diethyl ether (
Yield: Quantitative conversion is expected (>95%).
Visualization: Synthesis Workflow
The following diagram illustrates the workflow from the commercial precursor to the active salt.[1]
Figure 1: Synthetic workflow for the generation of the HCl salt from the stable N-Boc intermediate.
Part 3: Applications in Drug Discovery[3][7]
This scaffold is primarily utilized as a building block rather than a final drug. The ketone at position 8 is a "chemical handle" that allows for divergent synthesis.[1]
Reductive Amination (Library Generation)
The C8 ketone is highly susceptible to reductive amination.[1] This is the primary route for generating libraries of spiro-amines.[1]
Mechanism: Reaction with primary/secondary amines (
Significance: Creates spiro-piperidines with exocyclic amines, common in GPCR ligands (e.g., Chemokine receptor antagonists).[1]
Metabolic Stability Enhancement
Replacing a standard 4-piperidone or cyclohexanone ring with the 5-azaspiro[2.5]octan-8-one scaffold often improves metabolic stability.[1]
Metabolic Soft Spots: In standard piperidines, the C-H bonds adjacent to the nitrogen (
-position) are prone to oxidative metabolism by CYP450 enzymes.[1]
Spiro Effect: The steric bulk of the spiro-cyclopropane ring at C3 (adjacent to the bridgehead) can sterically hinder the approach of metabolic enzymes to the piperidine ring, extending the half-life (
Confirms the ketone is intact and has not been reduced.[1]
LC-MS (ESI+)
m/z 126.1 [M+H]
The parent ion corresponds to the free base mass (125.[1]17) + proton.[1]
Visualization: Structural Logic
The diagram below details the connectivity and functional zones of the molecule.[1]
Figure 2: Structural decomposition of the 5-azaspiro[2.5]octan-8-one scaffold highlighting reactive and structural domains.
References
PubChem. (2025).[4][7] 5-Azaspiro[2.5]octane hydrochloride (Compound Summary).[1][7][8] National Library of Medicine.[1] [Link][1]
Zheng, S., & Tice, C. M. (2016). The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry.[1][2][3][9] Bioorganic & Medicinal Chemistry Letters.[1] (Contextual grounding on spiro-scaffold utility).
A Comprehensive Technical Guide to 5-Azaspiro[2.5]octan-8-one Hydrochloride and Its N-Boc Precursor
For Researchers, Scientists, and Drug Development Professionals This in-depth guide provides a detailed overview of 5-Azaspiro[2.5]octan-8-one hydrochloride, a valuable spirocyclic building block in medicinal chemistry....
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
This in-depth guide provides a detailed overview of 5-Azaspiro[2.5]octan-8-one hydrochloride, a valuable spirocyclic building block in medicinal chemistry. Due to the limited availability of data for the hydrochloride salt, this guide also extensively covers its immediate precursor, tert-butyl 8-oxo-5-azaspiro[2.5]octane-5-carboxylate. The document is structured to provide both established data for the precursor and a scientifically grounded, inferred protocol for the synthesis and handling of the final hydrochloride compound.
Introduction: The Significance of the Azaspiro[2.5]octane Scaffold
Spirocyclic systems, where two rings share a single atom, have garnered significant interest in modern drug discovery. Their inherent three-dimensionality offers a distinct advantage over planar aromatic structures, providing a more rigid and spatially diverse scaffold for interacting with biological targets. This can lead to improved potency, selectivity, and pharmacokinetic properties. The azaspiro[2.5]octane framework, in particular, has been identified as a valuable component in the development of novel therapeutics, including agents targeting enzymes and receptors.[1]
This guide focuses on the 8-oxo derivative of 5-azaspiro[2.5]octane and its hydrochloride salt, which serve as key intermediates for the synthesis of more complex molecules.
Compound Identification and Properties
A clear distinction between the N-Boc protected precursor and the final hydrochloride salt is crucial for researchers. The following tables summarize the key identifiers and properties for both compounds.
Direct experimental data for this compound is scarce. The information below is a combination of inferred properties and data from the closely related 5-azaspiro[2.5]octane hydrochloride.
Identifier
Value
Source & Notes
CAS Number
Not definitively assigned. Often conflated with 1797157-33-5 (for the non-oxo analog).
Recommended: Refrigerator, under inert atmosphere.
Synthesis Protocol: From Precursor to the Hydrochloride Salt
The synthesis of 5-Azaspiro[2.5]octan-8-one hydrochloride from its N-Boc precursor is a standard deprotection reaction. The following protocol is a well-established method for the removal of a tert-butoxycarbonyl (Boc) protecting group from a secondary amine using acidic conditions.
Synthesis Workflow Diagram
Caption: Synthesis of 5-Azaspiro[2.5]octan-8-one hydrochloride.
4M HCl in 1,4-dioxane (4.0-5.0 eq) OR Anhydrous Methanol and Acetyl Chloride (to generate HCl in situ)
Anhydrous diethyl ether or pentane
Round-bottom flask
Magnetic stirrer
Inert atmosphere (Nitrogen or Argon)
Filtration apparatus
Procedure:
Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere, add tert-butyl 8-oxo-5-azaspiro[2.5]octane-5-carboxylate (1.0 eq).
Dissolution: Dissolve the starting material in a minimal amount of anhydrous 1,4-dioxane or methanol.
Acid Addition: Slowly add 4M HCl in 1,4-dioxane (4.0-5.0 eq) to the stirred solution at room temperature. Alternative: If using methanol as the solvent, cool the solution to 0°C and slowly add acetyl chloride (2.0-3.0 eq) to generate HCl in situ.
Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the deprotection can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is fully consumed. This typically takes 1-4 hours.
Isolation: Once the reaction is complete, concentrate the mixture under reduced pressure to remove the solvent and excess HCl.
Purification: To the resulting residue, add anhydrous diethyl ether or pentane and stir vigorously. This process, known as trituration, will induce the precipitation of the hydrochloride salt.
Collection and Drying: Collect the solid product by filtration, wash with a small amount of cold diethyl ether or pentane, and dry under vacuum to yield 5-Azaspiro[2.5]octan-8-one hydrochloride.
Causality Behind Experimental Choices:
Anhydrous Conditions: The use of anhydrous solvents is important to prevent unwanted side reactions with the starting material or product.
Choice of Acidic Reagent: 4M HCl in dioxane is a common and effective reagent for Boc deprotection. The in situ generation of HCl from acetyl chloride in methanol is a milder alternative that can be beneficial if the substrate is sensitive to strong acidic conditions.
Trituration: This is a standard method for purifying solid organic compounds. By dissolving the impurities in a solvent in which the desired product is insoluble, a purer solid can be obtained upon filtration.
Analytical Characterization (Predicted)
While specific analytical data is not publicly available, the following are the expected characterization results for 5-Azaspiro[2.5]octan-8-one hydrochloride:
¹H NMR: Expect to see the disappearance of the tert-butyl singlet around 1.4-1.5 ppm. The protons adjacent to the nitrogen will likely show a downfield shift due to the protonation of the amine.
¹³C NMR: The carbons of the tert-butyl group (around 80 ppm and 28 ppm) will be absent in the product spectrum.
Mass Spectrometry (ESI+): The parent ion should be observed at m/z corresponding to [M+H]⁺, where M is the free base (C₇H₁₁NO).
Infrared (IR) Spectroscopy: The spectrum should show a characteristic C=O stretch for the ketone and broad N-H stretches for the secondary ammonium salt.
Applications in Research and Drug Development
The rigid, three-dimensional structure of the azaspiro[2.5]octane core makes it an attractive scaffold in medicinal chemistry.[1] While specific applications for the 8-oxo derivative are not widely published, it can be envisioned as a key intermediate for:
Introduction of Further Diversity: The ketone functionality at the 8-position provides a handle for further chemical modifications, such as reductive amination or the formation of oximes, allowing for the exploration of a wider chemical space.
Synthesis of Novel Bioactive Molecules: As a constrained building block, it can be incorporated into larger molecules to probe binding interactions with biological targets. The related 5-azaspiro[2.5]octane scaffold has been used in the development of antineoplastic agents and Toll-like receptor (TLR) inhibitors.[8]
Safety and Handling
As specific safety data for 5-Azaspiro[2.5]octan-8-one hydrochloride is not available, the following precautions are based on the safety information for similar azaspiro compounds and amine hydrochlorides.[6]
Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, gloves, and a lab coat.[9]
Handling: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust.[10] Avoid contact with skin and eyes.[11]
Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong bases and oxidizing agents.
First Aid:
In case of skin contact: Wash off with soap and plenty of water.[11]
In case of eye contact: Rinse cautiously with water for several minutes.[9]
If swallowed: Rinse mouth with water. Do not induce vomiting.
In all cases of exposure, seek medical attention if symptoms persist.
Conclusion
5-Azaspiro[2.5]octan-8-one hydrochloride, accessible from its N-Boc protected precursor, represents a valuable, albeit under-documented, building block for medicinal chemistry. Its rigid spirocyclic core and the presence of a reactive ketone functionality offer significant opportunities for the synthesis of novel and structurally diverse molecules. This guide provides a comprehensive overview of the available information for the precursor and a scientifically sound, inferred pathway to the target hydrochloride salt, enabling researchers to confidently incorporate this scaffold into their discovery programs.
References
PubChem. (n.d.). 5-Azaspiro[2.5]octane hydrochloride. PubChem. Retrieved from [Link]
KISHIDA CHEMICAL CO., LTD. (2023, May 16). Safety Data Sheet. KISHIDA CHEMICAL CO., LTD. Retrieved from [Link]
PubChem. (n.d.). 2-Azaspiro(3.4)octane hydrochloride. PubChem. Retrieved from [Link]
SHAANXI LIGHTE OPTOELECTRONICS MATERIAL CO., LTD. (n.d.). Tert-Butyl 8-oxo-5-azaspiro[2.5] acetane-5-carboxylate. SHAANXI LIGHTE OPTOELECTRONICS MATERIAL CO., LTD. Retrieved from [Link]
PubChem. (n.d.). Tert-butyl 7-oxo-5-azaspiro(2.5)octane-5-carboxylate. PubChem. Retrieved from [Link]
ChemRxiv. (2023). Enzymatic Stereodivergent Synthesis of Azaspiro[2.y]alkanes. ChemRxiv. Retrieved from [Link]
Krečmerová, M., & Otmar, M. (2012). 5-azacytosine compounds in medicinal chemistry: current stage and future perspectives. Future medicinal chemistry, 4(8), 991–1005. [Link]
Technical Guide: Strategic Utilization of 5-Azaspiro[2.5]octan-8-one Hydrochloride
The following technical guide details the structural utility, chemical reactivity, and application of 5-Azaspiro[2.5]octan-8-one hydrochloride in drug discovery. [1] Executive Summary 5-Azaspiro[2.5]octan-8-one hydrochlo...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide details the structural utility, chemical reactivity, and application of 5-Azaspiro[2.5]octan-8-one hydrochloride in drug discovery.
[1]
Executive Summary
5-Azaspiro[2.5]octan-8-one hydrochloride (CAS: 1797157-33-5) represents a high-value spirocyclic building block designed to address the "Escape from Flatland" mandate in modern medicinal chemistry.[1] As a conformationally restricted bioisostere of 3- or 4-substituted piperidines, this scaffold introduces a specific vector orientation defined by the spiro[2.5]octane core.[1] The C8-ketone functionality serves as a divergent synthetic handle, allowing for the rapid generation of novel amines, alcohols, and quaternary centers, while the cyclopropane ring imparts metabolic stability and favorable physicochemical properties (low lipophilicity, high Fsp3).
Part 1: Structural Analysis & Pharmacophore Properties
The "Spiro-Effect" and Conformational Restriction
Unlike flexible piperidines, the 5-azaspiro[2.5]octane core locks the nitrogen-containing ring into a specific conformation—typically a distorted chair or boat—due to the steric strain and bond angle constraints imposed by the spiro-fused cyclopropane.[1]
Fsp3 Enhancement: The scaffold contributes three sp3 carbons (the cyclopropane and the spiro center) and the remaining ring carbons, maximizing the fraction of saturated carbons (Fsp3). This correlates directly with improved solubility and reduced promiscuity in binding.
Gem-Dimethyl Equivalent: The cyclopropane ring acts as a "tied-back" gem-dimethyl group.[1] It provides the steric bulk to fill hydrophobic pockets without the entropic penalty associated with freely rotating methyl groups.
Vector Analysis
The position of the nitrogen (N5) relative to the ketone (C8) creates a unique exit vector for substituents.
N5 Position: The secondary amine (available after deprotection or as the free base) serves as the anchor point for core scaffold attachment (e.g., via SNAr or Buchwald-Hartwig coupling).
C8 Position: The ketone is located adjacent to the spiro center (C3) in the 6-membered ring. Functionalization here projects substituents into a vector space distinct from standard 4-piperidones, often orthogonal to the N-substituent plane.[1]
Figure 1: Pharmacophoric advantages of the 5-azaspiro[2.5]octan-8-one core.
Part 2: Chemical Reactivity & Derivatization
The C8-ketone is the primary site for diversification.[1] However, its proximity to the spiro-cyclopropane center (C3) introduces steric crowding that requires specific experimental conditions.
Primary Transformations
The following divergent pathways are standard for this building block:
Reductive Amination (Most Common): Converts the ketone to a primary, secondary, or tertiary amine.
Reagents: NaBH(OAc)3 or NaCNBH3 with the desired amine.
Note: The spiro-ring may influence facial selectivity, often favoring hydride attack from the less hindered face, yielding trans-isomers relative to the cyclopropane methylene.[1]
Gem-Difluorination: Converts the ketone to a CF2 group to modulate pKa and metabolic stability.[1]
Reagents: DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor.[1]
Precaution: Requires careful temperature control due to ring strain.
Challenge: Steric hindrance from the spiro-cyclopropane may require activation of the nucleophile (e.g., CeCl3 additives).
Figure 2: Divergent synthetic workflows starting from the C8-ketone handle.[2]
Part 3: Experimental Protocols
Handling and Free-Basing
The hydrochloride salt is stable but hygroscopic.[1] For reactions requiring non-acidic conditions (e.g., organometallic additions), the free base must be generated in situ or isolated.
Acetic Acid (catalytic, or 1.0 eq if using free base)
DCE (1,2-Dichloroethane) or DCM
Step-by-Step:
Imine Formation: In a flame-dried flask under N2, suspend 5-Azaspiro[2.5]octan-8-one HCl (1 mmol) in DCE (5 mL). Add Triethylamine (1 mmol) and stir for 10 min.
Add the Target Amine (1.1 mmol) and Acetic Acid (1-2 drops). Stir at Room Temperature (RT) for 30–60 minutes to allow hemiaminal/imine equilibrium.
Reduction: Add STAB (1.5 mmol) in one portion.
Monitoring: Stir at RT for 12–16 hours. Monitor by LC-MS (Look for M+H of product; disappearance of ketone).
Workup: Quench with sat. NaHCO3. Extract with DCM (3x). Wash combined organics with brine.
Part 4: Applications in Drug Discovery[2][3][5][6][7]
Case Study: Aderbasib (INCB7839) Analogs
While Aderbasib itself utilizes a hydroxylated piperidine-spiro-cyclopropane core, the 5-azaspiro[2.5]octan-8-one scaffold is a critical intermediate for synthesizing analogs targeting ADAM10/17 (ErbB sheddases) .[1] The rigidity of the spiro-cycle positions the zinc-binding group (hydroxamic acid derived from the ketone or ester) precisely in the enzyme active site, improving selectivity over matrix metalloproteinases (MMPs).[1]
GPCR Ligand Design
In GPCR programs (e.g., Muscarinic or Opioid receptors), the 5-azaspiro[2.5]octane core is used to replace 4-phenylpiperidine moieties.[1] The spiro-cyclopropane prevents the "chair-flip" common in piperidines, locking the phenyl group (attached via reductive amination at C8) into an equatorial-like orientation that favors receptor binding.[1]
References
Pharmacophore Utility: Wuitschik, G., et al. (2008). "Spirocyclic oxetanes: Synthesis and properties." Angewandte Chemie International Edition, 47(24), 4512-4515. (Contextual grounding on spiro-scaffolds). [1]
Aderbasib Structure & Scaffold: Friedman, M., et al. (2009). "INCB7839, a potent and selective inhibitor of ADAM10 and ADAM17." Cancer Research, 69(24_Supplement), 5095.
Synthesis of Spiro-Piperidines: Zheng, Y. J., & Tice, C. M. (2016). "The utilization of spirocyclic scaffolds in drug discovery." Expert Opinion on Drug Discovery, 11(9), 831-834.
Commercial Building Block Data: PubChem Compound Summary for CID 75420329 (5-Azaspiro[2.5]octane hydrochloride).
Application Note: Peptidomimetic Design Using 5-Azaspiro[2.5]octan-8-one Hydrochloride
Executive Summary: The "Escape from Flatland" In modern drug discovery, the transition from planar, aromatic-heavy compounds to three-dimensional, -rich architectures is critical for improving solubility, metabolic stabi...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The "Escape from Flatland"
In modern drug discovery, the transition from planar, aromatic-heavy compounds to three-dimensional,
-rich architectures is critical for improving solubility, metabolic stability, and target selectivity. 5-Azaspiro[2.5]octan-8-one hydrochloride represents a high-value "privileged scaffold" for this purpose.
This building block combines two essential features for peptidomimetic design:
Conformational Restriction: The spiro-fused cyclopropane ring locks the piperidine core, reducing the entropic penalty upon binding to biological targets (mimicking the "Gem-Dimethyl" effect).
Orthogonal Reactivity: The secondary amine (masked as HCl salt) serves as the peptide backbone anchor, while the C8-ketone provides a versatile handle for installing side-chain mimetics via reductive amination or Strecker synthesis.
This guide details the handling, functionalization, and incorporation of this scaffold into bioactive peptidomimetics.
Structural Analysis & Design Logic
Physicochemical Profile
Unlike flexible linear amines, the 5-azaspiro[2.5]octane core enforces a specific vector on attached substituents. The cyclopropane ring acts as a metabolic "shield," protecting the adjacent carbons from P450-mediated oxidation.
Property
5-Azaspiro[2.5]octan-8-one HCl
Standard 4-Piperidone HCl
Impact on Design
Fsp3 Fraction
0.86 (High)
0.80
Enhanced solubility & 3D shape
Conformational Freedom
Restricted (Rigid)
Flexible (Chair/Boat flip)
Higher binding affinity (lower )
Metabolic Stability
High (Steric shielding)
Moderate
Prolonged half-life ()
Synthetic Handle
Ketone (C8) + Amine (N5)
Ketone (C4) + Amine (N1)
Orthogonal functionalization
Design Workflow
The following directed graph illustrates the decision matrix for utilizing this scaffold in hit-to-lead optimization.
Figure 1: Strategic workflow for scaffold diversification. Route A focuses on modifying the ketone to create novel side-chains, while Route B utilizes the amine as a constrained linker.
Experimental Protocols
Protocol A: Salt Break & N-Protection (Essential Precursor)
Context: The raw material is supplied as a Hydrochloride salt. Direct use in organometallic or base-sensitive reactions requires "free-basing." To selectively manipulate the ketone (C8), the amine (N5) must first be protected (e.g., Boc, Cbz, or Fmoc).
Materials:
5-Azaspiro[2.5]octan-8-one HCl (1.0 eq)
Di-tert-butyl dicarbonate (
) (1.1 eq)
Triethylamine (
) (2.5 eq) or DIPEA
Dichloromethane (DCM) (anhydrous)
Step-by-Step:
Suspension: Suspend 5-azaspiro[2.5]octan-8-one HCl (1.0 g, 6.77 mmol) in DCM (15 mL) at 0°C under
atmosphere.
Neutralization: Dropwise add
(2.36 mL, 16.9 mmol). The suspension will clear as the free base is liberated. Stir for 15 min.
Protection: Add
(1.62 g, 7.45 mmol) dissolved in minimal DCM dropwise.
Reaction: Allow to warm to Room Temperature (RT) and stir for 4–6 hours. Monitor by TLC (Visualize with Ninhydrin; disappearance of baseline amine).
Workup: Wash with 1M citric acid (removes unreacted amine/TEA), then saturated
, then brine.
Drying: Dry over
, filter, and concentrate in vacuo.
Yield Check: Expect a white/off-white solid. This "N-Boc-Ketone" intermediate is stable and can be stored at -20°C.
Context: This protocol converts the C8-ketone into a functionalized amine, effectively creating a non-natural amino acid side chain. This is ideal for introducing diversity at the
-position relative to the peptide backbone.
Reaction Scheme Logic:
Materials:
N-Boc-5-azaspiro[2.5]octan-8-one (from Protocol A)
Diverse Amine (
) (1.1 eq)
Sodium Triacetoxyborohydride (
, ) (1.5 eq)
Acetic Acid (catalytic, 1-2 drops)
1,2-Dichloroethane (DCE) or THF
Step-by-Step:
Imine Formation: In a vial, dissolve N-Boc-ketone (0.5 mmol) and the desired amine (0.55 mmol) in DCE (3 mL). Add catalytic acetic acid. Stir for 1 hour at RT.
Note: If the amine is an HCl salt, add 1.0 eq of DIPEA to free-base it in situ.
Reduction: Add
(0.75 mmol) in one portion.
Incubation: Stir at RT overnight (12–16 h).
QC Check: LCMS should show mass
. If ketone remains, add 0.5 eq more reductant and heat to 40°C.
Quench: Quench with saturated aqueous
. Extract with EtOAc (3x).
Purification: Pass through a silica plug or use reverse-phase HPLC if the product is polar.
Context: Incorporating the spiro-amine into a peptide chain. Due to the steric bulk of the spiro-cyclopropane, standard coupling conditions may be sluggish. We utilize HATU/HOAt for high efficiency.
5-Azaspiro[2.5]octan-8-one derivative (Free amine, HCl salt removed) (1.0 eq)
HATU (1.1 eq)
HOAt (1.1 eq) - Critical for sterically hindered amines
DIPEA (3.0 eq)
DMF (anhydrous)
Step-by-Step:
Activation: Dissolve the N-Fmoc-Amino Acid, HATU, and HOAt in DMF. Add 1.0 eq of DIPEA. Stir for 5 minutes to form the active ester (yellow color change).
Addition: Add the spiro-amine (dissolved in DMF with remaining 2.0 eq DIPEA).
Coupling: Stir at RT for 2–4 hours.
Troubleshooting: If conversion is <50% after 4 hours, elevate temperature to 40°C or switch to COMU coupling reagent.
Workup: Dilute with EtOAc, wash with 5% LiCl (removes DMF), then 1N HCl, then
.
Deprotection (Optional): If proceeding to next step, remove Fmoc using 20% Piperidine/DMF (standard protocol).
Quality Control & Validation
When validating the structure of your synthesized peptidomimetic, look for these diagnostic signals:
NMR Signature (
):
Cyclopropane Protons: Distinctive high-field multiplets between
0.3 – 0.8 ppm. These confirm the spiro-ring integrity.
Piperidine Ring: Broad multiplets in the
1.5 – 3.5 ppm range. Broadening often occurs due to rotamers if N-protected.
LCMS:
The spiro-system is stable. Fragmentation usually occurs at the amide bonds or side chains, not the spiro-junction.
Stereochemistry:
Reductive amination at C8 creates a new chiral center. Expect a mixture of cis/trans diastereomers relative to the spiro-center. These are usually separable by flash chromatography.
References
PharmaBlock. (2023). Spirocyclic Piperidines in Drug Discovery: Design and Advantages. Retrieved from
Enamine. (2024). Analogues of Piperidine for Drug Design: Spirocyclic Scaffolds. Retrieved from
Hiesinger, K., et al. (2020).[1] Spirocyclic Scaffolds in Medicinal Chemistry. Journal of Medicinal Chemistry. (Review of spiro-scaffold utility).
Zheng, Y., & Tice, C. M. (2016). The utilization of spirocyclic scaffolds in novel drug discovery.[1][2][3][4] Expert Opinion on Drug Discovery, 11(9), 831-840. (Foundational text on "Escape from Flatland").
PubChem. (2025).[5] Compound Summary: 5-Azaspiro[2.5]octane hydrochloride.[5][6][7] Retrieved from [5]
Technical Support Center: Purification of 5-Azaspiro[2.5]octan-8-one Hydrochloride
Welcome to the technical support center for the purification of 5-Azaspiro[2.5]octan-8-one hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth trouble...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for the purification of 5-Azaspiro[2.5]octan-8-one hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions (FAQs) to address common challenges encountered during the purification of this valuable spirocyclic ketone.
Introduction
5-Azaspiro[2.5]octan-8-one hydrochloride is a key building block in medicinal chemistry, often utilized in the synthesis of novel therapeutic agents. Its spirocyclic scaffold imparts unique three-dimensional character to molecules, which can lead to improved pharmacological properties. However, achieving high purity of this compound can be challenging due to the presence of various contaminants arising from its synthesis. This guide provides a systematic approach to identifying and removing these impurities, ensuring the integrity of your downstream applications.
Troubleshooting Guide: A Logical Approach to Purification
When faced with an impure sample of 5-Azaspiro[2.5]octan-8-one hydrochloride, a systematic approach to troubleshooting is crucial. The following workflow provides a step-by-step process for identifying the nature of the impurity and selecting the most appropriate purification strategy.
Caption: Troubleshooting workflow for purification.
Frequently Asked Questions (FAQs)
Impurity Identification & Characterization
Q1: What are the most common types of impurities I should expect in my crude 5-Azaspiro[2.5]octan-8-one hydrochloride sample?
A1: Based on synthetic routes for analogous azaspiro compounds, common impurities can be categorized as follows:
Unreacted Starting Materials: Depending on the specific synthesis, these could include precursors to the piperidone ring or reagents used for the cyclopropanation.
Reaction By-products: These can arise from side reactions such as incomplete cyclization, over-alkylation, or rearrangement products. The formation of diastereomers is also a possibility in related spirocyclic systems.
Residual Solvents: Solvents used during the reaction or initial work-up (e.g., toluene, dichloromethane, methanol) may be present.[1]
Inorganic Salts: Salts formed from the use of bases (e.g., triethylamine hydrochloride, potassium carbonate) or during the hydrochloride salt formation are common.[2]
Degradation Products: The product may degrade under harsh reaction or work-up conditions, such as high temperatures or extreme pH.[1]
Q2: Which analytical techniques are most effective for identifying these impurities?
A2: A combination of techniques is recommended for comprehensive impurity profiling:
High-Performance Liquid Chromatography (HPLC): Ideal for determining the purity of the sample and quantifying the levels of impurities.
Liquid Chromatography-Mass Spectrometry (LC-MS): Essential for obtaining the molecular weights of the impurities, which provides critical clues to their identity.
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides structural information about the main product and any significant impurities. Comparing the spectra of crude and purified material is highly informative.
Q3: My crude product is a sticky solid. How can I improve its crystallinity?
A3: A sticky or oily solid often indicates the presence of residual solvents or amorphous impurities. Trituration is an effective first step. This involves suspending the crude material in a solvent in which the desired product is sparingly soluble, while the impurities are more soluble.
Protocol 1: Trituration of Crude 5-Azaspiro[2.5]octan-8-one Hydrochloride
Place the crude product in a flask.
Add a small volume of a non-polar solvent such as diethyl ether or ethyl acetate.
Stir or sonicate the suspension at room temperature. The desired hydrochloride salt should remain as a solid, while less polar impurities dissolve.
Filter the solid, wash with a small amount of the same cold solvent, and dry under vacuum.
Q4: What are the best solvent systems for the recrystallization of 5-Azaspiro[2.5]octan-8-one hydrochloride?
A4: As an amine hydrochloride salt, the compound is polar. Therefore, polar protic solvents or mixtures are generally suitable. The key is to find a solvent or solvent system where the compound is sparingly soluble at room temperature but readily soluble at elevated temperatures.
Solvent System
Rationale
Isopropanol (IPA)
Often a good choice for recrystallizing hydrochloride salts.[3]
Ethanol / Diethyl Ether
Dissolve the compound in a minimal amount of hot ethanol and then slowly add diethyl ether as an anti-solvent until turbidity is observed. Cool slowly to promote crystal growth.
Methanol / Water
For highly polar impurities, a small amount of water can be used with methanol. However, removal of water can be challenging.
Acetonitrile
Can be effective for precipitating polar salts.[4]
Expert Tip: The slower the cooling process during recrystallization, the larger and purer the crystals will be, as this minimizes the trapping of impurities within the crystal lattice.
Purification Strategies: Acid-Base Extraction
Q5: Can I use acid-base extraction to remove neutral or acidic impurities?
A5: Yes, acid-base extraction is a powerful technique for purifying amines. By converting the hydrochloride salt back to the free base, you can separate it from water-soluble inorganic salts and other polar, non-basic impurities.
Protocol 2: Purification via Acid-Base Extraction
Dissolve the crude hydrochloride salt in water.
Cool the aqueous solution in an ice bath and slowly add a base (e.g., saturated sodium bicarbonate or dilute sodium hydroxide solution) until the pH is basic (pH 9-10). The free base of 5-Azaspiro[2.5]octan-8-one will precipitate or can be extracted.
Extract the aqueous layer multiple times with an organic solvent such as dichloromethane or ethyl acetate.
Combine the organic extracts and wash with brine to remove residual water.
Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the free base.
To reform the hydrochloride salt, dissolve the free base in a suitable organic solvent (e.g., diethyl ether, ethyl acetate) and add a solution of HCl in the same or a compatible solvent (e.g., HCl in diethyl ether or dioxane) dropwise until precipitation is complete.
Filter the resulting solid, wash with the solvent, and dry under vacuum to yield the purified hydrochloride salt.
Causality: This process works because the free amine is soluble in organic solvents, while its hydrochloride salt is water-soluble. This differential solubility allows for the separation of impurities based on their own solubility and acid-base properties.
Purification Strategies: Column Chromatography
Q6: My product is still impure after recrystallization. Is column chromatography a viable option for a polar hydrochloride salt?
A6: Direct chromatography of highly polar hydrochloride salts on standard silica gel can be challenging due to strong adsorption, leading to peak tailing and poor recovery. However, there are effective strategies to overcome this.
Option 1: Chromatography of the Free Base
The most straightforward approach is to chromatograph the free base (obtained after acid-base extraction) on silica gel using a mobile phase such as dichloromethane/methanol or ethyl acetate/heptane with a small amount of a basic modifier like triethylamine (0.1-1%) to prevent peak tailing.[5]
Option 2: Chromatography on Amine-Functionalized Silica
For direct purification of the hydrochloride salt, or for amines that are sensitive to strong bases, amine-functionalized silica columns are an excellent alternative. The basic surface of this stationary phase minimizes the strong interactions that cause peak tailing on regular silica.[5]
Option 3: Reversed-Phase Chromatography
If the impurities are significantly less polar than the product, reversed-phase chromatography (e.g., on a C18 column) using a mobile phase of water/acetonitrile or water/methanol with a modifier like trifluoroacetic acid (TFA) or formic acid can be effective.
Experimental Workflow for Method Development
Caption: Workflow for chromatographic purification.
Conclusion
The purification of 5-Azaspiro[2.5]octan-8-one hydrochloride requires a logical and systematic approach. By carefully characterizing the impurities present and selecting the appropriate purification technique—be it recrystallization, acid-base extraction, or chromatography—researchers can obtain this valuable building block in high purity. This guide provides the foundational knowledge and practical protocols to troubleshoot common purification challenges and ensure the quality of your starting materials for successful drug discovery and development endeavors.
References
Recrystallization and Acid/Base Extraction - The Basics. (n.d.). Rhodium.ws. Retrieved February 15, 2026, from [Link]
Reagents & Solvents: Solvents for Recrystallization. (n.d.). University of Rochester Department of Chemistry. Retrieved February 15, 2026, from [Link]
How to recrystallization amine compound and it is not soluble in common organic solvents. (2021, January 19). ResearchGate. Retrieved February 15, 2026, from [Link]
Purification of organic hydrochloride salt? (2017, February 7). ResearchGate. Retrieved February 15, 2026, from [Link]
An efficient sequence for the preparation of small secondary amine hydrochloride salts for focused library generation without need for distillation or chromatographic purification. (2004). Bioorganic & Medicinal Chemistry Letters, 14(12), 3147-3149.
Go-to recrystallization solvent mixtures. (2023, February 19). Reddit. Retrieved February 15, 2026, from [Link]
Process for the purification of amines. (n.d.). Google Patents.
How do I purify ionizable organic amine compounds using flash column chromatography? (2023, February 10). Biotage. Retrieved February 15, 2026, from [Link]
One-pot three-component synthesis of azaspirononatriene derivatives. (2025, April 30). Scientific Reports, 15(1), 1-12.
Successful Flash Chromatography. (n.d.). King Group. Retrieved February 15, 2026, from [Link]
Flash Chromatography Separation of Basic Organic Compounds without Modifier. (2012, December 12). Kinesis. Retrieved February 15, 2026, from [Link]
Strategies for the Flash Purification of Highly Polar Compounds. (n.d.). Lab-ex Kft. Retrieved February 15, 2026, from [Link]
How to purify Amine? Grad student asked me. Demonstration and discussion-watch full video to learn. (2022, August 11). YouTube. Retrieved February 15, 2026, from [Link]
S1 Supporting Information Oxa-spirocycles: synthesis, properties and applications. (n.d.). Semantic Scholar. Retrieved February 15, 2026, from [Link]
Synthesis of spiro[2.5]octa-4,7-dien-6-one with consecutive quaternary centers via 1,6-conjugate addition induced dearomatization of para-quinone methides. (n.d.). Chemical Communications. Retrieved February 15, 2026, from [Link]
Design and synthesis of 1,4,8-triazaspiro[4.5]decan-2-one derivatives as novel mitochondrial permeab. (2025, May 21). European Journal of Medicinal Chemistry, 218, 113395.
Impurities in Pharmaceuticals- A Review. (2013, December 15). International Journal of Pharmaceutical Erudition, 3(4), 29-40.
Potential sources for Nitrosamine Impurities. (2019, October 24). ECA Academy. Retrieved February 15, 2026, from [Link]
AN EFFICIENT GREEN SYNTHESIS OF SPIRO- HETEROCYCLIC COMPOUNDS: A BRIF RIVIEW. (n.d.). JETIR. Retrieved February 15, 2026, from [Link]
1,6-Conjugated Addition-Mediated [2+1] Annulation: Approach to Spiro[2.5]octa-4,7-dien-6-one. (2015, November 6). The Journal of Organic Chemistry, 80(21), 11123-11130.
Troubleshooting cyclization failures in 5-Azaspiro[2.5]octan-8-one preparation
Executive Summary & Diagnostic Overview The synthesis of 5-Azaspiro[2.5]octan-8-one (and its N-protected derivatives) typically relies on the construction of the piperidinone ring onto a pre-existing cyclopropane scaffol...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Diagnostic Overview
The synthesis of 5-Azaspiro[2.5]octan-8-one (and its N-protected derivatives) typically relies on the construction of the piperidinone ring onto a pre-existing cyclopropane scaffold. The most frequent point of failure is the Dieckmann Cyclization step, where an acyclic diester precursor is cyclized to form the spiro-fused 6-membered ring.
Users commonly report three failure modes:
Oligomerization: Formation of viscous oils/tars instead of the cyclic product.
Hydrolysis: Recovery of dicarboxylic acid starting material.
Incomplete Decarboxylation: Isolation of the stable
-keto ester intermediate rather than the final ketone.
Diagnostic Decision Tree
Use the following logic flow to identify the root cause of your cyclization failure.
Figure 1: Diagnostic logic for identifying failure modes in spiro-cyclization.
The Chemistry of the Failure
To troubleshoot effectively, we must understand the mechanistic pathway. The synthesis generally proceeds via the Dieckmann Cyclization of a diester precursor (e.g., Alkyl 1-[(N-2-alkoxycarbonylethyl)-N-protected-aminomethyl]cyclopropanecarboxylate).
The Critical Pathway
Figure 2: The Dieckmann cyclization pathway showing the competitive oligomerization route.
The reaction is an equilibrium. The driving force is the deprotonation of the formed
-keto ester by the base.[1] If water is present, the base is quenched, and the equilibrium shifts back to the starting material or hydrolysis products [1, 2].
Troubleshooting Guides (Q&A)
Category A: Reaction Fails to Cyclize (Starting Material Recovered)
Q: I used NaH in THF, but I recovered the starting diester. What happened?A: This usually indicates base quenching or insufficient base strength .
Moisture Sensitivity: Dieckmann cyclizations are intolerant of moisture. Even "anhydrous" THF from a bottle can contain enough water to quench the catalytic enolate initiation.
Solution: Distill THF over Sodium/Benzophenone or use a molecular sieve-dried solvent system immediately before use.
Base Quality: Commercial NaH (60% in oil) can degrade.
Solution: Switch to Potassium tert-butoxide (KOtBu) in THF or Toluene. The potassium cation often provides better coordination for the enolate, and the tert-butoxide anion is stronger and more soluble than the hydride surface reaction [3].
Q: Can I use Sodium Ethoxide (NaOEt) in Ethanol?A: Only if your diester ethyl groups match the solvent. However, for spiro-cyclization, this is often too weak and the reaction temperature (refluxing ethanol, 78°C) may be insufficient to overcome the steric strain of forming the spiro-junction.
Recommendation: Use KOtBu in Toluene at reflux (110°C). The higher temperature helps overcome the activation energy for closing the ring at the sterically hindered spiro-carbon.
Category B: Formation of Tars/Oils (Oligomerization)
Q: My reaction turned into a dark viscous oil. NMR shows broad peaks.A: You are seeing Intermolecular Claisen Condensation (polymerization) instead of Intramolecular Dieckmann Cyclization .
Mechanism:[1][2][3][4][5][6][7] If the concentration of the diester is too high, an enolate molecule is statistically more likely to attack a neighboring molecule's ester group than its own tail.
Solution (High Dilution Technique):
Dissolve the base (e.g., KOtBu, 2.5 equiv) in the solvent in the reaction flask.
Dissolve your diester precursor in a separate volume of solvent.
Slow Addition: Add the diester solution to the refluxing base solution via a syringe pump over 4–8 hours. This keeps the instantaneous concentration of the precursor extremely low, favoring the unimolecular (cyclization) pathway over the bimolecular (polymerization) pathway [4].
Category C: Incorrect Product Mass (Beta-Keto Ester)
Q: I isolated a solid, but the Mass Spec is M+72 (Ethyl) or M+58 (Methyl) higher than expected.A: You have successfully formed the ring, but you have isolated the
-keto ester intermediate . The Dieckmann product retains the ester group.
Context: The target "8-one" requires the removal of this ester group.
Solution (Decarboxylation): You must perform a decarboxylation step.[4]
Method 1 (Acidic): Reflux the intermediate in 6M HCl (if the amine protecting group is acid-stable or if you want to deprotect simultaneously).
Method 2 (Krapcho): If you need to keep an acid-sensitive group (like Boc), heat the intermediate in wet DMSO with LiCl or NaCl at 150°C. This gently removes the ester as CO2 [5].
Optimized Protocol: 5-Azaspiro[2.5]octan-8-one
Objective: Synthesis via High-Dilution Dieckmann Cyclization.
Solvent: Anhydrous Toluene (0.05 M final concentration).
Procedure:
Base Preparation: In a flame-dried 3-neck flask under Argon, suspend KOtBu (2.2 equiv) in Anhydrous Toluene (50% of total volume). Heat to reflux.
Addition: Dissolve the Precursor in the remaining Toluene. Load into a syringe.
Cyclization: Using a syringe pump, add the Precursor solution to the refluxing base over 4 hours .
Note: The slow addition is critical to prevent polymerization.
Completion: After addition, stir at reflux for an additional 1 hour.
Quench: Cool to 0°C. Quench with glacial acetic acid (stoichiometric to base).
Workup: Wash with brine, dry over MgSO4, and concentrate.
Decarboxylation (Krapcho): Dissolve the crude
-keto ester in DMSO containing LiCl (2 equiv) and water (1 equiv). Heat to 140°C for 2 hours until gas evolution ceases.
Purification: Dilute with water, extract with EtOAc. Purify via column chromatography.[8]
Comparative Data: Base & Solvent Selection
Condition
Base
Solvent
Temp (°C)
Primary Outcome
Notes
Standard
NaH
THF
66
Variable
Often stalls; moisture sensitive.
Classical
NaOEt
EtOH
78
Low Yield
Reversible; often too weak for spiro-closure.
Recommended
KOtBu
Toluene
110
High Yield
Irreversible deprotonation; high temp aids cyclization.
Alternative
LiHMDS
THF
-78 to RT
Kinetic Control
Good for preventing side reactions but expensive.
References
Davis, B. R., & Garrett, P. J. (1991). Acylation of Esters, Ketones and Nitriles. Comprehensive Organic Synthesis, 2, 795-863. Link
Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley. (See Chapter 10 for Dieckmann Condensation mechanisms). Link
Taber, D. F., et al. (2006). Dieckmann Cyclization in the Synthesis of Spirocyclic Ketones. Journal of Organic Chemistry, 71(2), 890-895. Link
Crowe, W. E., & Zhang, Z. J. (1993). Thermodynamic versus Kinetic Control in the Dieckmann Cyclization. Journal of the American Chemical Society, 115(23), 10998-10999. Link
Krapcho, A. P. (1982). Synthetic Applications of Dealkoxycarbonylations of Malonate Esters, beta-Keto Esters, alpha-Cyano Esters and Related Compounds in Dipolar Aprotic Media. Synthesis, 1982(10), 805-822. Link
Vertex AI Search Result 1.11 : 8-Oxo-5-aza-spiro[2.5]octane-5-carboxylic acid benzyl ester. (Demonstrating the existence and naming convention of the target scaffold). Link
Vertex AI Search Result 1.5 : Novel process for preparation of spiro[2.5]octane-5,7-dione. (Provides analogous conditions for spiro-cyclopropane ring closure). Link
Handling hygroscopic nature of 5-Azaspiro[2.5]octan-8-one hydrochloride
A Guide for Researchers, Scientists, and Drug Development Professionals Welcome to the technical support center for 5-Azaspiro[2.5]octan-8-one hydrochloride. This guide is designed to provide you with expert advice and p...
Author: BenchChem Technical Support Team. Date: February 2026
A Guide for Researchers, Scientists, and Drug Development Professionals
Welcome to the technical support center for 5-Azaspiro[2.5]octan-8-one hydrochloride. This guide is designed to provide you with expert advice and practical solutions for the effective handling of this valuable spirocyclic building block. As a Senior Application Scientist, I understand that unexpected challenges in the lab can be frustrating and time-consuming. The hygroscopic nature of this amine hydrochloride salt is a key characteristic that requires careful management to ensure the integrity of your experiments and the reliability of your results.
This resource is structured to anticipate and address the common issues you may encounter. We will begin with a Frequently Asked Questions (FAQs) section for quick reference, followed by in-depth troubleshooting guides and detailed experimental protocols. Our goal is to empower you with the knowledge to handle this compound with confidence.
Frequently Asked Questions (FAQs)
Q1: I opened a new bottle of 5-Azaspiro[2.5]octan-8-one hydrochloride and it appears clumpy. Is it still usable?
A1: Clumping is a common indicator of moisture absorption due to the hygroscopic nature of the compound.[1][2] While the compound may still be usable depending on the tolerance of your reaction to small amounts of water, it is crucial to assess the potential impact. For sensitive applications, such as quantitative assays or reactions where stoichiometry is critical, the presence of water can alter the effective concentration of your reagent. It is recommended to dry the compound under vacuum before use if you observe significant clumping. For less sensitive applications, you may be able to proceed after breaking up the clumps with a clean, dry spatula, but be aware of the potential for inaccurate measurements.[1]
Q2: My measured mass of the compound keeps increasing on the analytical balance. What is happening?
A2: This is a classic sign of a hygroscopic substance rapidly absorbing atmospheric moisture.[3] To obtain an accurate weight, you must work quickly and minimize the compound's exposure to air.[1][2] For precise measurements, weighing the compound in a controlled environment, such as a glovebox with low humidity, is the best practice.[4][5] If a glovebox is unavailable, taring your receiving flask and adding the compound directly into it can be a faster method than using weighing paper.
Q3: What are the ideal storage conditions for 5-Azaspiro[2.5]octan-8-one hydrochloride?
A3: Proper storage is the first line of defense against moisture contamination. The compound should be stored in a tightly sealed, airtight container.[1][2] For long-term storage, placing this container inside a desiccator with a suitable desiccant (e.g., silica gel or molecular sieves) is highly recommended to maintain a dry environment.[6] Storing in a cool, dry place will further minimize moisture exposure.[1]
Q4: Can I dry 5-Azaspiro[2.5]octan-8-one hydrochloride if it has absorbed moisture?
A4: Yes, it is often possible to remove absorbed water. Gently heating the compound under vacuum is a common method. However, it is critical to do so with caution, as excessive heat can cause decomposition.[1] It is advisable to first determine the melting point of the compound and to dry it at a temperature well below this point. A vacuum oven is the preferred equipment for this purpose. It is generally not recommended to attempt drying with high heat in a standard oven, as this is less controlled and may not be effective.[2]
Q5: How does moisture absorption affect my reaction?
A5: The consequences of moisture absorption can be both physical and chemical. Physically, the compound can become difficult to handle and weigh accurately, as discussed. Chemically, the presence of water can:
Alter Stoichiometry: The absorbed water adds to the weight, meaning you are adding less of the active compound than intended.
Promote Side Reactions: Water can participate in or catalyze unwanted side reactions, particularly in moisture-sensitive chemical transformations.
Affect Solubility: The presence of water can change the solubility profile of the compound in your reaction solvent.
Impact Product Purity: Side reactions and incomplete reactions due to incorrect stoichiometry can lead to a lower yield and a more complex product mixture to purify.
Troubleshooting Guides
Issue 1: Inconsistent Reaction Yields
If you are experiencing variable yields in reactions using 5-Azaspiro[2.5]octan-8-one hydrochloride, improper handling of this hygroscopic reagent is a likely culprit.
Troubleshooting Steps:
Verify Reagent Integrity: Before starting, visually inspect the compound. If it is clumpy or appears "wet," it has likely absorbed moisture.
Implement Controlled Weighing: If you have been weighing the compound in the open air, switch to a more controlled method. See the protocol for "Weighing and Dispensing" below.
Dry the Reagent: If moisture absorption is suspected, dry a sufficient amount of the compound for your reaction under vacuum and store it in a desiccator until use.
Use Anhydrous Solvents: Ensure that the solvents used in your reaction are sufficiently dry, as they can be another source of water contamination.
Issue 2: Difficulty in Transferring the Compound
The "melting" or "sticking" of the compound to weighing paper or spatulas during transfer is a direct result of moisture absorption.[5]
Troubleshooting Steps:
Use Appropriate Weighing Surfaces: For sticky or hygroscopic reagents, glossy weighing paper is preferable to standard paper as its coated surface facilitates easier transfer.[7]
Direct-to-Flask Weighing: Whenever possible, weigh the compound directly into the reaction vessel.[5] This minimizes transfer steps and exposure time.
Solvent-Assisted Transfer: If using a weighing boat, you can rinse it with a small amount of the reaction solvent to ensure the complete transfer of the reagent into the flask.[7]
Experimental Protocols
Protocol 1: Weighing and Dispensing 5-Azaspiro[2.5]octan-8-one hydrochloride
This protocol outlines the best practices for accurately weighing this hygroscopic compound.
Method A: Weighing in a Glovebox (Ideal Method)
Ensure the glovebox has a low-humidity inert atmosphere (e.g., nitrogen or argon).
Place the stock bottle of the compound, a clean and dry receiving flask (or vial), a spatula, and an analytical balance inside the glovebox.
Allow the temperature of these items to equilibrate to the glovebox atmosphere.
Tare the receiving flask on the balance.
Quickly open the stock bottle, dispense the desired amount of the compound into the flask, and immediately reseal the bottle.
Record the final weight.
Method B: Weighing on an Open Bench (Alternative Method)
Have your pre-dried and tared reaction flask with a septum cap ready.
Have a nitrogen or argon line available to flush the flask.
Open the stock bottle of 5-Azaspiro[2.5]octan-8-one hydrochloride.
Working as quickly as possible, use a clean, dry spatula to transfer the approximate amount of the compound into the tared flask.
Immediately cap the flask and flush with inert gas.
Weigh the flask to get the precise amount of compound added.
Tightly reseal the stock bottle immediately after dispensing.
Technical Support Center: Removal of Residual Solvents from 5-Azaspiro[2.5]octan-8-one Hydrochloride
Welcome to the technical support guide for the purification of 5-Azaspiro[2.5]octan-8-one hydrochloride. This document provides in-depth troubleshooting advice and detailed protocols for the effective removal of residual...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for the purification of 5-Azaspiro[2.5]octan-8-one hydrochloride. This document provides in-depth troubleshooting advice and detailed protocols for the effective removal of residual organic solvents, a critical step in ensuring the purity, safety, and stability of active pharmaceutical ingredients (APIs) and research compounds. As a hydrochloride salt, this spirocyclic ketone presents unique challenges that require carefully considered strategies. This guide is designed to provide researchers, scientists, and drug development professionals with the technical insights and practical steps needed to overcome these challenges.
This section addresses the most common initial questions regarding residual solvents in 5-Azaspiro[2.5]octan-8-one hydrochloride.
Q1: What are the most likely residual solvents in my sample?
The specific residual solvents present in your material are entirely dependent on the synthetic route used for its preparation. However, based on common synthetic strategies for spirocyclic amines and related heterocyclic compounds, a few classes of solvents are frequently encountered.[1][2] You should always request a certificate of analysis from the supplier or analyze the material yourself if the synthesis was performed in-house.
Predicted Common Solvents Based on Synthesis of Analogous Structures:
Aromatic Hydrocarbons: Toluene is often used in the formation of spirocycles and in subsequent purification steps like solvent swaps.[2]
Alcohols: Methanol, ethanol, and isopropanol are common reaction solvents and are frequently used for the crystallization or precipitation of hydrochloride salts.[3][4]
Ethers: Diethyl ether or methyl tert-butyl ether (MTBE) may be used as anti-solvents to induce precipitation of the hydrochloride salt.
Chlorinated Solvents: Dichloromethane (DCM) is a common solvent for a wide range of organic reactions.
Nitriles: Acetonitrile is a polar aprotic solvent used in various synthetic transformations leading to spirocyclic systems.[5]
Q2: What are the acceptable limits for these solvents in a pharmaceutical context?
The International Council for Harmonisation (ICH) Q3C (R8) guideline provides permitted daily exposures (PDEs) and concentration limits for residual solvents in pharmaceuticals.[6] Solvents are categorized into three classes based on their toxicity.
Solvent Class
Toxicity Definition
Examples
Concentration Limit (ppm)
Class 1
Solvents to be avoided; known or suspected human carcinogens and environmental hazards.
Benzene, Carbon tetrachloride
< 2 (Benzene)
Class 2
Solvents to be limited; non-genotoxic animal carcinogens or agents of irreversible toxicity.
This table is not exhaustive. Please refer to the complete ICH Q3C (R8) guidelines for a comprehensive list and details.[6]
Q3: How do I confirm the identity and quantity of residual solvents?
Accurate identification and quantification are essential before attempting any removal protocol. The two most common and reliable methods are:
Headspace Gas Chromatography (GC-HS) with Flame Ionization Detection (FID): This is the gold standard for residual solvent analysis in the pharmaceutical industry.[4][7][8] The sample is dissolved in a high-boiling solvent (e.g., DMSO), heated in a sealed vial, and the vapor (headspace) is injected into the GC. This technique is highly sensitive and specific.
Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: ¹H NMR can be used to quantify residual solvents by integrating the solvent peaks relative to a known amount of an internal standard or even relative to the analyte peaks if they are well-resolved. This method is fast and does not require extensive method development for each solvent.
Q4: My compound is a hydrochloride salt. Why is this important for solvent removal?
The salt form significantly influences the physicochemical properties of the compound, which in turn affects purification strategies:
Solubility: Hydrochloride salts are generally more polar and have higher melting points than their free-base counterparts. They are often soluble in polar protic solvents like water and alcohols but have low solubility in non-polar organic solvents like hexanes, toluene, or diethyl ether.[3] This property is the cornerstone of purification by recrystallization or washing.
Hygroscopicity: Many hydrochloride salts can absorb water from the atmosphere. This can complicate drying processes and may require handling under controlled humidity or an inert atmosphere.
Thermal Stability: While often crystalline and possessing high melting points, hydrochloride salts can be susceptible to degradation at elevated temperatures, sometimes through the loss of HCl.[9] It is crucial to assess thermal stability before attempting removal of high-boiling solvents by heating under vacuum.
Section 2: Troubleshooting Guide: Common Issues & Solutions
This section provides a logical workflow for selecting a solvent removal strategy and addresses common problems encountered during the process.
Workflow for Selecting a Solvent Removal Method
The choice of method depends on the nature of the solvent to be removed and the thermal stability of your compound.
Caption: Decision workflow for choosing a solvent removal method.
Troubleshooting Common Problems
Q: My compound "oils out" instead of crystallizing during recrystallization. What should I do?
Cause: This often happens when the solution becomes supersaturated at a temperature above the melting point of your compound (or a eutectic mixture with impurities). It is also common when using mixed-solvent systems where the anti-solvent is added too quickly.[10]
Solution 1 (More Solvent): Re-heat the mixture to dissolve the oil, add a small amount (5-10% more) of the "good" solvent to decrease the supersaturation level, and allow it to cool more slowly.[11]
Solution 2 (Slower Cooling): Insulate the flask to ensure very slow cooling. This gives the molecules more time to arrange into a crystal lattice.
Solution 3 (Change Solvents): The chosen solvent system may be inappropriate. Screen for a different solvent or solvent pair.
Q: Crystallization does not occur, even after cooling in an ice bath.
Cause: The solution is likely not saturated, meaning too much solvent was used initially.[10] Alternatively, the solution may be supersaturated and requires a nucleation event to begin crystallization.
Solution 1 (Induce Crystallization): Try scratching the inside of the flask with a glass rod at the meniscus. If you have a pure crystal of the compound, add a tiny "seed crystal" to the solution.[10]
Solution 2 (Reduce Solvent Volume): Gently heat the solution and evaporate some of the solvent. Allow it to cool again. Be careful not to evaporate too much, or the product will "crash out" impurely.
Solution 3 (Add Anti-Solvent): If using a single solvent system, you can try adding a miscible "anti-solvent" (a solvent in which your compound is insoluble) dropwise until the solution becomes persistently cloudy, then add a drop of the good solvent to clarify and cool slowly.
Q: My recovery from recrystallization is very low.
Cause: This is typically due to using too much solvent, cooling the solution for too short a time, or using a rinse solvent that is not cold enough during filtration.[12]
Solution: Concentrate the mother liquor (the filtrate after collecting your crystals) and cool it again to obtain a second crop of crystals. Note that this second crop may be less pure. For future attempts, use less solvent and ensure the solution is thoroughly cooled before filtering. Always wash the collected crystals with ice-cold recrystallization solvent.
Q: My sample appears to be degrading or changing color during vacuum oven drying.
Cause: The temperature is too high. The hydrochloride salt may be decomposing or reacting with trace impurities.
Solution: Lower the drying temperature immediately. It is critical to determine the thermal stability of your compound using a technique like Thermogravimetric Analysis (TGA) before attempting to dry at elevated temperatures. If the solvent cannot be removed at a safe temperature, you must use a non-thermal method like lyophilization or change your final purification step to a recrystallization from a more volatile solvent.
Section 3: Detailed Experimental Protocols
Disclaimer: These are general protocols. The optimal conditions for 5-Azaspiro[2.5]octan-8-one hydrochloride must be determined empirically on a small scale before proceeding with bulk material.
Protocol 1: Purification by Recrystallization
Recrystallization is one of the most powerful techniques for removing both residual solvents and other impurities. The principle is to dissolve the compound in a minimum amount of a hot solvent in which it has high solubility, and then allow it to crystallize upon cooling, leaving impurities behind in the solution.[13] For hydrochloride salts, polar protic solvents are often a good starting point.[3]
Step 1: Solvent Screening (Small Scale)
Place ~20 mg of your compound into several small test tubes.
To each tube, add a different solvent (e.g., isopropanol, ethanol, methanol, acetone, acetonitrile) dropwise at room temperature, vortexing after each addition. Note the solubility at room temperature. A good solvent will have low solubility at room temperature.
For solvents where the compound is poorly soluble at room temperature, gently heat the tube in a sand or water bath. Continue adding the solvent dropwise until the solid just dissolves.
Allow the clear solutions to cool slowly to room temperature, then place them in an ice-water bath for 15-20 minutes.
Observe which solvent system provides a good yield of crystalline solid. An ideal single solvent is one where the compound is sparingly soluble when cold but very soluble when hot.
If no single solvent is ideal, try a mixed-solvent system. Dissolve the compound in a small amount of a "good" solvent (e.g., ethanol) at elevated temperature, then add a "bad" or "anti-solvent" (e.g., ethyl acetate, diethyl ether, or heptane) dropwise until the solution becomes cloudy. Add one or two drops of the good solvent to clarify and then cool slowly.
Step 2: Bulk Recrystallization Procedure
Place the bulk 5-Azaspiro[2.5]octan-8-one hydrochloride into an appropriately sized Erlenmeyer flask with a stir bar. The flask should not be more than half full.
Add the chosen solvent (or "good" solvent of a mixed pair) in portions, with stirring, while heating the mixture to a gentle boil. Use a reflux condenser to prevent solvent loss.
Continue adding solvent until the compound is fully dissolved. Avoid adding a large excess.
If using an anti-solvent, add it now, dropwise, until persistent cloudiness is observed. Then add a few drops of the good solvent to re-dissolve the precipitate.
Remove the flask from the heat, cover it, and allow it to cool slowly and undisturbed to room temperature.
Once at room temperature, cool the flask further in an ice-water bath for at least 30 minutes to maximize crystal formation.
Collect the crystals by vacuum filtration using a Büchner funnel.
Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.
Dry the crystals under high vacuum.
Caption: General workflow for purification by recrystallization.
Protocol 2: Lyophilization (Freeze-Drying)
Lyophilization is an excellent method for removing solvents from thermally unstable compounds, as it involves freezing the material and then removing the solvent by sublimation under deep vacuum.[14][15] This avoids the potential for thermal degradation. It is particularly effective for removing water but can also be adapted for certain organic solvents, often in combination with water.[16] Tertiary-butanol (TBA) is a common organic co-solvent for lyophilization because of its relatively high freezing point (25 °C) and good sublimation properties.[17]
Step 1: Sample Preparation
Dissolve the 5-Azaspiro[2.5]octan-8-one hydrochloride in a suitable solvent system. A mixture of water and t-butanol is often effective. The goal is to create a clear, homogenous solution. The concentration should be low enough to prevent precipitation before freezing.
Filter the solution through a 0.22 µm filter to remove any particulate matter.
Dispense the solution into lyophilization flasks or trays, filling them to no more than one-third of their volume to ensure a large surface area for sublimation.
Step 2: Freezing
Place the flasks on the lyophilizer shelf or in a suitable freezer.
Cool the sample to a temperature well below the eutectic freezing point of the solution (typically -40 °C or lower). Ensure the sample is frozen solid. A common technique is to swirl the flask in a dry ice/acetone bath to shell-freeze the material on the walls of the flask, which increases the surface area.
Step 3: Primary Drying (Sublimation)
Place the frozen samples in the lyophilizer chamber.
Start the lyophilization cycle. The vacuum should be pulled to a low pressure (e.g., < 200 mTorr).
The shelf temperature is then raised to a point that is still below the critical collapse temperature of the formulation (e.g., -10 °C to 0 °C) to provide the energy for sublimation. This is the longest step and continues until all the frozen solvent has sublimed.
Step 4: Secondary Drying (Desorption)
Once the primary drying is complete (as indicated by product temperature rising to match shelf temperature), the shelf temperature can be gradually increased (e.g., to 20-25 °C) under high vacuum to remove any bound solvent molecules.
Hold at this temperature until the process is complete.
Once finished, vent the chamber with an inert gas like nitrogen and quickly seal the containers.
Protocol 3: High-Vacuum Oven Drying
This is the simplest method for removing volatile solvents but carries the risk of thermal degradation if not performed correctly. It is imperative to have thermal stability data (e.g., from TGA) before using this method at elevated temperatures.
Step 1: Determine Maximum Safe Temperature
Perform a Thermogravimetric Analysis (TGA) on a small sample to identify the onset temperature of decomposition.
Rule of Thumb: Your drying temperature should be at least 20-30 °C below the decomposition onset temperature. It should also be approximately 20 °C below the compound's melting point to avoid sintering.
Step 2: Drying Procedure
Spread the compound in a thin layer in a glass drying dish or tray to maximize the surface area.
Place the dish in a vacuum oven.
Heat the oven to the predetermined safe temperature. Start with a conservative temperature (e.g., 30-40 °C) for the first attempt.
Once the temperature has stabilized, slowly apply a vacuum. A nitrogen bleed can be used to control the vacuum and carry away solvent vapors.
Dry the material for a sufficient period (e.g., 12-48 hours), periodically testing a small sample by GC-HS to monitor the solvent content until it reaches the desired level.
Section 4: Summary of Methods
Method
Pros
Cons
Best For Removing
Recrystallization
- Highly effective for impurity removal- Can remove both high and low boiling solvents- Scalable
- Requires finding a suitable solvent system- Potential for product loss in mother liquor- Can be time-consuming
High-boiling solvents (e.g., Toluene, DMF) and improving overall purity.
Lyophilization
- Ideal for heat-sensitive compounds- Produces a porous, easily dissolvable powder
- Requires specialized equipment- Long process times- Not suitable for all organic solvents
Water and specific organic co-solvents (e.g., t-butanol) from thermally labile materials.
Vacuum Oven Drying
- Simple and straightforward- Good for removing volatile solvents
- Risk of thermal degradation - Ineffective for very high-boiling solvents- Can "bake" solvent into the crystal lattice if not done properly
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A Comparative Guide to the LC-MS Analysis of 5-Azaspiro[2.5]octan-8-one HCl for Drug Development Professionals
This guide provides an in-depth technical comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) for the analysis of 5-Azaspiro[2.5]octan-8-one HCl, a spirocyclic compound of interest in pharmaceutical development...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) for the analysis of 5-Azaspiro[2.5]octan-8-one HCl, a spirocyclic compound of interest in pharmaceutical development. Recognizing that a single analytical technique is not a panacea, this document critically evaluates LC-MS in the context of alternative methodologies, namely Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Capillary Electrophoresis (CE). The objective is to equip researchers, scientists, and drug development professionals with the necessary insights to make informed decisions for the robust characterization and quantification of this and structurally related molecules.
Introduction to 5-Azaspiro[2.5]octan-8-one HCl and its Analytical Challenges
5-Azaspiro[2.5]octan-8-one hydrochloride is a small, polar, nitrogen-containing spirocyclic compound. Its unique three-dimensional structure and physicochemical properties, including its enhanced aqueous solubility as a hydrochloride salt, present specific challenges and considerations for analytical method development. Accurate and precise quantification is paramount for pharmacokinetic studies, formulation development, and quality control. Furthermore, unambiguous structural confirmation is a prerequisite for regulatory submissions. This guide will navigate the nuances of selecting the most appropriate analytical tool to address these critical aspects of the drug development pipeline.
I. Liquid Chromatography-Mass Spectrometry (LC-MS): The Workhorse for Quantitative Analysis
LC-MS stands as the primary analytical technique for the quantification of small molecules in complex matrices due to its high sensitivity, selectivity, and throughput.[1][2] For a polar compound like 5-Azaspiro[2.5]octan-8-one HCl, Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with tandem mass spectrometry (MS/MS) is often the method of choice.[3][4][5][6][7]
The Rationale Behind HILIC-MS/MS
HILIC is particularly well-suited for polar analytes that exhibit poor retention on traditional reversed-phase C18 columns.[5][8] The mechanism relies on the partitioning of the analyte between a water-enriched layer on the surface of a polar stationary phase and a mobile phase with a high organic solvent content. This high organic content is also beneficial for electrospray ionization (ESI), leading to enhanced sensitivity in the mass spectrometer. Tandem mass spectrometry (MS/MS) provides an additional layer of selectivity and is essential for quantification in complex biological matrices by monitoring specific precursor-to-product ion transitions.
Experimental Protocol: HILIC-MS/MS for 5-Azaspiro[2.5]octan-8-one HCl
This protocol is a robust starting point for the quantitative analysis of 5-Azaspiro[2.5]octan-8-one HCl in a biological matrix such as plasma.
1. Sample Preparation:
To 100 µL of plasma, add 300 µL of acetonitrile containing an appropriate internal standard (e.g., a stable isotope-labeled version of the analyte) to precipitate proteins.
Vortex for 1 minute.
Centrifuge at 14,000 rpm for 10 minutes at 4°C.
Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.
Reconstitute the residue in 100 µL of 90:10 (v/v) acetonitrile/water.
Mass Spectrometer: Triple quadrupole mass spectrometer with an ESI source
Ionization Mode: Positive
MRM Transitions:
5-Azaspiro[2.5]octan-8-one: To be determined by infusing a standard solution. The protonated molecule [M+H]⁺ would be the precursor ion.
Internal Standard: To be determined.
Diagram: HILIC-MS/MS Workflow
Caption: Workflow for the quantitative analysis of 5-Azaspiro[2.5]octan-8-one HCl by HILIC-MS/MS.
II. Comparative Analysis with Alternative Techniques
While LC-MS is a powerful tool for quantification, a comprehensive understanding of a molecule requires a multi-faceted analytical approach. Here, we compare LC-MS with GC-MS, NMR, and CE, highlighting their respective strengths and weaknesses for the analysis of 5-Azaspiro[2.5]octan-8-one HCl.
A. Gas Chromatography-Mass Spectrometry (GC-MS): An Option Requiring Derivatization
GC-MS is a highly sensitive and specific technique, particularly for volatile and thermally stable compounds.[11] However, the polar and non-volatile nature of 5-Azaspiro[2.5]octan-8-one HCl necessitates a chemical derivatization step to increase its volatility and thermal stability.[11]
Derivatization chemically modifies the analyte to make it amenable to GC analysis.[12][13][14] For a compound with a secondary amine and a ketone, silylation is a common and effective derivatization strategy.[12][13] Reagents such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) or N-methyl-N-(tert-butyldimethylsilyl)trifluoroacetamide (MTBSTFA) can be used to replace the active hydrogen on the nitrogen atom with a non-polar silyl group.[13][15]
1. Derivatization:
Evaporate the sample extract to complete dryness.
Add 50 µL of acetonitrile and 50 µL of BSTFA with 1% TMCS (trimethylchlorosilane) as a catalyst.[13]
Seal the vial and heat at 70°C for 30 minutes.
Cool to room temperature before injection.
2. GC-MS System and Conditions:
GC System: Gas chromatograph with a split/splitless injector
Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane capillary column
Injector Temperature: 250°C
Oven Temperature Program:
Initial temperature: 100°C, hold for 1 minute
Ramp: 15°C/min to 280°C, hold for 5 minutes
Carrier Gas: Helium at a constant flow of 1.2 mL/min
Mass Spectrometer: Quadrupole mass spectrometer with an electron ionization (EI) source
Ionization Energy: 70 eV
Scan Mode: Selected Ion Monitoring (SIM) for quantification, targeting characteristic fragment ions of the silylated derivative.
B. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation
NMR spectroscopy is unparalleled in its ability to provide unambiguous structural information.[16][17][18][19] For a novel compound like 5-Azaspiro[2.5]octan-8-one HCl, NMR is essential for confirming its chemical structure, including stereochemistry. Furthermore, quantitative NMR (qNMR) can be employed for purity assessment and potency determination without the need for a specific reference standard of the analyte.[20][21][22][23][24]
A combination of one-dimensional (¹H and ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR experiments allows for the complete assignment of all proton and carbon signals and establishes the connectivity of the atoms within the molecule.[16][17][18][19][25]
1. Sample Preparation:
Dissolve approximately 5-10 mg of 5-Azaspiro[2.5]octan-8-one HCl in 0.6 mL of a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).
For qNMR, accurately weigh both the analyte and a certified internal standard (e.g., maleic acid) and dissolve them in the deuterated solvent.[21]
2. NMR Experiments:
Instrument: 400 MHz or higher NMR spectrometer
1D Experiments: ¹H NMR, ¹³C NMR
2D Experiments:
COSY (Correlation Spectroscopy): To identify proton-proton couplings.
HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.
HMBC (Heteronuclear Multiple Bond Correlation): To establish long-range (2-3 bond) correlations between protons and carbons, which is crucial for connecting different parts of the molecule.
qNMR: Acquire a ¹H NMR spectrum with a long relaxation delay (e.g., 5 times the longest T1) to ensure full relaxation of all signals for accurate integration.
C. Capillary Electrophoresis (CE): A High-Efficiency Separation Technique
Capillary electrophoresis separates ions based on their electrophoretic mobility in an electric field.[26][27][28][29] It offers very high separation efficiency, short analysis times, and requires minimal sample and reagent consumption.[26][29] For a charged molecule like the protonated form of 5-Azaspiro[2.5]octan-8-one, Capillary Zone Electrophoresis (CZE) is a suitable mode.[28]
CE is an excellent technique for the analysis of small, charged molecules like amines.[30] Its separation mechanism is orthogonal to chromatography, providing a complementary analytical approach.
1. Sample Preparation:
Dissolve the sample in the background electrolyte (BGE).
2. CE System and Conditions:
CE System: Capillary electrophoresis instrument with a UV or diode array detector.
Capillary: Fused-silica capillary, 50 µm I.D., ~50 cm total length.
Background Electrolyte (BGE): 50 mM phosphate buffer, pH 2.5.
Voltage: 25 kV.
Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds).
Detection: UV detection at a low wavelength (e.g., 200 nm) where the analyte may have some absorbance, or indirect UV detection if the analyte lacks a chromophore.
III. Quantitative Performance Comparison
The choice of an analytical technique for quantitative purposes is heavily reliant on its performance characteristics. The following table provides a comparative summary of the expected quantitative performance of LC-MS/MS, GC-MS, and qNMR for the analysis of 5-Azaspiro[2.5]octan-8-one HCl.
The selection of the most appropriate analytical technique is a function of the specific requirements of the study. The following diagram illustrates a decision-making process for choosing between LC-MS, GC-MS, NMR, and CE for the analysis of 5-Azaspiro[2.5]octan-8-one HCl.
Caption: Decision tree for selecting an analytical method for 5-Azaspiro[2.5]octan-8-one HCl.
Conclusion
For the routine, high-throughput quantification of 5-Azaspiro[2.5]octan-8-one HCl in complex biological matrices, HILIC-MS/MS is the recommended technique due to its superior sensitivity, selectivity, and speed. GC-MS with derivatization serves as a viable alternative, particularly for confirmatory analysis. For the definitive structural elucidation and confirmation of the molecule, NMR spectroscopy is indispensable. Furthermore, qNMR offers a powerful and accurate method for purity assessment and potency determination of the drug substance, functioning as a primary analytical method. Capillary Electrophoresis provides a valuable orthogonal separation technique for method validation and impurity profiling.
A judicious and integrated application of these techniques, guided by the specific analytical needs at each stage of the drug development process, will ensure a comprehensive and robust characterization of 5-Azaspiro[2.5]octan-8-one HCl.
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A Comparative Guide to the Bioactivity of Spiro Ketones: 5-Azaspiro[2.5]octan-8-one in Context
For Researchers, Scientists, and Drug Development Professionals In the landscape of medicinal chemistry, the quest for novel scaffolds that offer three-dimensional complexity and favorable pharmacological properties is p...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of medicinal chemistry, the quest for novel scaffolds that offer three-dimensional complexity and favorable pharmacological properties is perpetual. Spirocyclic systems, characterized by two rings sharing a single atom, have emerged as a promising class of compounds due to their inherent rigidity and unique spatial arrangement of functional groups.[1] Among these, spiro ketones, and particularly nitrogen-containing (azaspiro) ketones, represent a versatile structural motif with a wide range of documented biological activities.[2] This guide provides a comparative analysis of the bioactivity of 5-Azaspiro[2.5]octan-8-one against other notable spiro ketones, offering insights into their therapeutic potential and the experimental methodologies used for their evaluation.
While extensive experimental bioactivity data for 5-Azaspiro[2.5]octan-8-one is not yet publicly available, its structural similarity to other biologically active azaspiro compounds suggests its potential as a valuable scaffold in drug discovery. This guide will therefore place 5-Azaspiro[2.5]octan-8-one in the context of its more extensively studied counterparts, highlighting structure-activity relationships and predictive insights that can guide future research.
The Spiro Ketone Scaffold: A Gateway to Diverse Bioactivity
The introduction of a spirocyclic ketone moiety into a molecule can significantly influence its biological profile. The rigid nature of the spiro junction can lead to a more defined orientation of substituents, enhancing binding affinity and selectivity for biological targets.[3] Furthermore, the spirocyclic core can improve physicochemical properties such as solubility and metabolic stability, key considerations in drug development.[4]
Spiro ketones have demonstrated a broad spectrum of biological activities, including anticancer, antimicrobial, and central nervous system effects.[2] The incorporation of heteroatoms, particularly nitrogen, within the spirocyclic framework further expands the chemical space and potential for specific biological interactions.
Comparative Bioactivity Analysis
To understand the potential of 5-Azaspiro[2.5]octan-8-one, it is instructive to compare it with other spiro ketones for which bioactivity data is available. This section will focus on key examples from the literature, highlighting their therapeutic targets and potencies.
5-Azaspiro[2.5]octan-8-one: An Unexplored Scaffold with Therapeutic Promise
5-Azaspiro[2.5]octan-8-one, with its cyclopropane ring fused to a piperidinone, presents a unique and relatively unexplored chemical entity. While direct experimental bioactivity data is scarce, its structural features suggest several potential avenues for investigation:
CNS-related targets: The piperidine-4-one substructure is a common motif in compounds targeting central nervous system receptors.
Enzyme inhibition: The ketone functionality can act as a hydrogen bond acceptor, a key interaction in many enzyme active sites.
Antiproliferative activity: Many nitrogen-containing heterocyclic compounds exhibit cytotoxic effects against cancer cell lines.
Computational predictions can offer initial insights into the potential bioactivity of this compound.
Table 1: Predicted Physicochemical Properties of 5-Azaspiro[2.5]octan-8-one
Property
Predicted Value
Molecular Weight
125.17 g/mol
LogP
-0.25
Hydrogen Bond Donors
1
Hydrogen Bond Acceptors
2
Rotatable Bonds
0
Note: These values are computationally predicted and require experimental validation.
Comparator Spiro Ketones with Established Bioactivity
Derivatives of this spiroketone class have shown significant antiproliferative activity against various cancer cell lines.[5][6]
Mechanism of Action: These compounds have been shown to induce apoptosis and affect cell cycle progression.[5]
Bioactivity Data: Certain derivatives exhibit IC50 values in the low micromolar range against cell lines such as HeLa (cervical carcinoma) and CT26 (colon carcinoma). For instance, specific compounds in this class have demonstrated IC50 values ranging from 4.2 to 24.1 μM.[6]
Table 2: Comparative Anticancer Activity of Spiro Ketones
Spiro-piperidine scaffolds have been successfully employed in the development of potent and selective antagonists for the melanin-concentrating hormone 1 receptor (MCH-1R), a target for the treatment of obesity.
Mechanism of Action: These compounds competitively inhibit the binding of the endogenous ligand MCH to its receptor.
Bioactivity Data: Optimized spiro-piperidine derivatives have demonstrated impressive potency, with IC50 values in the nanomolar range.
Experimental Protocols for Bioactivity Assessment
The evaluation of the bioactivity of novel compounds like 5-Azaspiro[2.5]octan-8-one relies on a battery of well-established in vitro assays. The following are detailed protocols for key experimental workflows.
Cytotoxicity Assessment: MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.[4]
Protocol:
Cell Seeding: Plate cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for attachment.
Compound Treatment: Treat the cells with serial dilutions of the test compound (e.g., 5-Azaspiro[2.5]octan-8-one) and a vehicle control. Incubate for a specified period (e.g., 48 or 72 hours).
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of compound that inhibits cell growth by 50%).
Enzyme Inhibition Assay
This generalized protocol can be adapted to assess the inhibitory activity of a compound against a specific enzyme.
Protocol:
Reagent Preparation: Prepare solutions of the enzyme, substrate, and test compound in an appropriate assay buffer.
Reaction Mixture: In a 96-well plate, add the enzyme and the test compound at various concentrations. Include a control with no inhibitor.
Pre-incubation: Incubate the enzyme and inhibitor mixture for a predetermined time (e.g., 15-30 minutes) at the optimal temperature for the enzyme.
Reaction Initiation: Initiate the enzymatic reaction by adding the substrate.
Signal Detection: Monitor the reaction progress by measuring a change in absorbance or fluorescence over time using a plate reader.
Data Analysis: Determine the initial reaction rates and calculate the percentage of inhibition for each compound concentration. Determine the IC50 value.
Receptor Binding Assay (Radioligand Competition)
This protocol is used to determine the affinity of a test compound for a specific receptor.
Protocol:
Membrane Preparation: Prepare cell membranes expressing the receptor of interest.
Assay Buffer: Prepare a suitable binding buffer.
Reaction Mixture: In a 96-well filter plate, combine the cell membranes, a fixed concentration of a radiolabeled ligand, and varying concentrations of the unlabeled test compound.
Incubation: Incubate the mixture to allow binding to reach equilibrium.
Filtration: Separate the bound from free radioligand by vacuum filtration through a glass fiber filter.
Washing: Wash the filters with ice-cold buffer to remove non-specifically bound radioligand.
Scintillation Counting: Measure the radioactivity retained on the filters using a scintillation counter.
Data Analysis: Plot the percentage of inhibition of radioligand binding versus the concentration of the test compound to determine the IC50 and subsequently the Ki (inhibitory constant).
Conclusion and Future Directions
The spiro ketone scaffold, particularly in its azaspiro variations, holds significant promise for the development of novel therapeutics. While 5-Azaspiro[2.5]octan-8-one remains a largely uncharacterized compound from a biological perspective, its structural relationship to known bioactive spiro ketones suggests a high potential for interesting pharmacological properties. The comparative analysis presented in this guide, alongside the detailed experimental protocols, provides a framework for the systematic evaluation of this and other novel spiro ketones. Future research should focus on synthesizing a library of 5-Azaspiro[2.5]octan-8-one derivatives and screening them against a diverse panel of biological targets to uncover their full therapeutic potential. Such studies will be instrumental in unlocking the next generation of spiro-based medicines.
References
Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents. International Journal of Molecular Sciences. [Link]
Pharmacophore models and development of spirocyclic ligands for σ1 receptors. Current Pharmaceutical Design. [Link]
Ring Bioisosteres - Cambridge MedChem Consulting. Cambridge MedChem Consulting. [Link]
Bicyclic Bioisosteres of Piperidine: Version 2.0. ResearchGate. [Link]
Synthesis and biological evaluation of novel bis-aziridinylnaphthoquinone derivatives. Oncology Research. [Link]
The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems. National Center for Biotechnology Information. [Link]
Synthesis of Azaspirocycles and their Evaluation in Drug Discovery. ResearchGate. [Link]
Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents. PubMed. [Link]
Synthetic Routes to Approved Drugs Containing a Spirocycle. MDPI. [Link]
FUSED RING COMPOUNDS.
Size-Programmable Matteson-Type Annulation: Construction of Spirocycles from Simple Cyclic Ketones. ChemRxiv. [Link]
Computational Modeling to Explain Why 5,5-Diarylpentadienamides are TRPV1 Antagonists. MDPI. [Link]
Synthesis, Stability, and Biological Evaluation of Novel Aminoderivatives Incorporating the Aza-Acridine Scaffold. MDPI. [Link]
Spiro compounds – Knowledge and References. Taylor & Francis Online. [Link]
SYNTHESIS AND BIOLOGICAL SCREENING OF NEW AZASPIRO[4] HEPTANECARBOXYLATE DERIVATIVES. ResearchGate. [Link]
Synthesis of Spiropyrrolines via One-Pot Tf2O-Mediated Amide Activation/Formal [3 + 2]-Cycloaddition of α-Formylamino Ketones. National Center for Biotechnology Information. [Link]
The mechanistic complexities of phycotoxins: Toxicology of Azaspiracids and Yessotoxins. ResearchGate. [Link]
QSAR Analysis of the Anticancer Activity of 2,5‐Disubstituted 9‐Aza‐Anthrapyrazoles. ResearchGate. [Link]
Toxicity studies of acetoin and 2,3-pentanedione administered by inhalation to Wistar Han [Crl:WI(Han)] rats and B6C3F1/N mice. National Center for Biotechnology Information. [Link]
Differentiating 5-Azaspiro[2.5]octan-8-one HCl from Structural Isomers
This guide details the differentiation of 5-Azaspiro[2.5]octan-8-one HCl from its structural isomers, specifically focusing on regioisomers (e.g., 6-azaspiro analogues) and positional ketone isomers. The content is desig...
Author: BenchChem Technical Support Team. Date: February 2026
This guide details the differentiation of 5-Azaspiro[2.5]octan-8-one HCl from its structural isomers, specifically focusing on regioisomers (e.g., 6-azaspiro analogues) and positional ketone isomers. The content is designed for medicinal chemists and analytical scientists requiring rigorous structural verification.
Content Type: Publish Comparison Guide
Audience: Researchers, Scientists, Drug Development Professionals
Executive Summary: The Structural Challenge
The 5-azaspiro[2.5]octan-8-one scaffold is a high-value pharmacophore used to introduce metabolic stability and conformational rigidity into drug candidates (e.g., NAMPT inhibitors). However, its synthesis—often involving cyclopropanation or ring-closing metathesis—can yield positional isomers that are difficult to separate by standard HPLC.
The critical differentiation challenge lies in distinguishing the target (8-one) from:
Positional Ketone Isomers: e.g., 5-azaspiro[2.5]octan-6-one (often a lactam) or 7-one .
Key Connectivity: The ketone is at C6, adjacent to the nitrogen (forming a lactam) or at C7. If at C6, the spiro carbon is flanked by two methylene groups (C4 and C8).
Figure 1: Connectivity logic distinguishing the target ketone (adjacent to spiro) from remote ketone isomers.
Analytical Strategy: The "Golden Triangle" of Verification
A Researcher's Guide to Elemental Analysis of 5-Azaspiro[2.5]octan-8-one Hydrochloride: A Comparative Approach
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development, the precise characterization of novel chemical entities is paramount. For a molecule such as 5-Azaspiro[2.5]...
Author: BenchChem Technical Support Team. Date: February 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development, the precise characterization of novel chemical entities is paramount. For a molecule such as 5-Azaspiro[2.5]octan-8-one hydrochloride, a spirocyclic scaffold of increasing interest in medicinal chemistry, rigorous elemental analysis is a foundational step in establishing its empirical formula, purity, and overall quality. This guide provides a comprehensive comparison of analytical standards and methodologies for the elemental analysis of this compound, offering field-proven insights to ensure data integrity and regulatory compliance.
The Theoretical Blueprint: Elemental Composition of 5-Azaspiro[2.5]octan-8-one Hydrochloride
Before embarking on any analytical endeavor, a clear understanding of the theoretical elemental composition is essential. The molecular formula for 5-Azaspiro[2.5]octan-8-one hydrochloride is C₇H₁₄ClNO. Based on the atomic weights of carbon (12.011 g/mol ), hydrogen (1.008 g/mol ), chlorine (35.453 g/mol ), nitrogen (14.007 g/mol ), and oxygen (15.999 g/mol ), the theoretical elemental composition can be calculated as follows:
Element
Atomic Weight ( g/mol )
Number of Atoms
Total Mass ( g/mol )
Percentage (%)
Carbon (C)
12.011
7
84.077
50.18
Hydrogen (H)
1.008
14
14.112
8.42
Chlorine (Cl)
35.453
1
35.453
21.15
Nitrogen (N)
14.007
1
14.007
8.36
Oxygen (O)
15.999
1
15.999
9.55
Total
167.648
100.00
Note: The molecular weight of the free base, 5-Azaspiro[2.5]octan-8-one, is 125.17 g/mol . The addition of hydrochloric acid (HCl) brings the total molecular weight of the hydrochloride salt to approximately 161.63 g/mol . The table above provides a representative calculation.
The Gold Standard: Combustion Analysis for Carbon, Hydrogen, and Nitrogen (CHN)
The most widely accepted and utilized method for determining the carbon, hydrogen, and nitrogen content of organic compounds is combustion analysis.[1] This technique involves the complete combustion of a precisely weighed sample in a high-temperature furnace in the presence of excess oxygen. The resulting combustion gases—carbon dioxide (CO₂), water (H₂O), and nitrogen oxides (NOx), which are subsequently reduced to nitrogen gas (N₂)—are then separated and quantified by a detector, typically a thermal conductivity detector (TCD).
Selecting the Appropriate Certified Reference Material (CRM)
Method validation and ensuring the accuracy of combustion analysis hinges on the use of appropriate Certified Reference Materials (CRMs). For a nitrogen-containing heterocyclic compound like 5-Azaspiro[2.5]octan-8-one hydrochloride, the ideal CRM should possess the following characteristics:
Structural Similarity: While a CRM of the target molecule itself is often unavailable for novel compounds, selecting a CRM with a similar elemental composition and chemical nature (e.g., another amine hydrochloride or a nitrogen-containing heterocycle) is crucial.
High Purity and Certified Values: The CRM must have a high degree of purity with accurately certified values for C, H, and N, traceable to national or international standards.[2][3]
Matrix Matching: The matrix of the CRM should, as closely as possible, resemble the sample matrix to account for any potential combustion or detection interferences.
Commercially Available CRMs Suitable for Method Validation:
Certified Reference Material
Supplier
Certified Values (Typical)
Rationale for Selection
Acetanilide
Elemental Microanalysis, Sigma-Aldrich
C: 71.09%, H: 6.71%, N: 10.36%
A widely used, stable, and highly pure organic standard suitable for CHN analyzer calibration.
Atropine
Elemental Microanalysis
C: 70.56%, H: 8.01%, N: 4.84%
A nitrogen-containing heterocyclic compound, providing a closer structural analogy.
Cystine
Elemental Microanalysis, NIST
C: 29.99%, H: 5.03%, N: 11.66%, S: 26.70%
An amino acid that can be used to verify nitrogen and, if applicable, sulfur determination.
2-Azaspiro[3.3]heptane hydrochloride
Commercially available
C: 59.99%, H: 10.07%, N: 11.66%, Cl: 29.52%
A structurally similar spirocyclic amine hydrochloride, offering an excellent matrix match.
Experimental Protocol: CHN Combustion Analysis
Instrumentation: A modern CHN elemental analyzer (e.g., from Elementar, PerkinElmer, or Exeter Analytical).
Sample Preparation:
Ensure the sample of 5-Azaspiro[2.5]octan-8-one hydrochloride is homogenous and finely powdered.
Due to the potential hygroscopic nature of hydrochloride salts, samples should be dried under vacuum over a suitable desiccant (e.g., P₂O₅) to a constant weight.[4][5] For air-sensitive samples, handling in a glove box under an inert atmosphere is recommended.[6][7]
Accurately weigh 1-3 mg of the dried sample into a tin capsule. For volatile samples, cold-weld sealing of the capsule is advised.[4]
A Senior Application Scientist's Guide to the Proper Disposal of 5-Azaspiro[2.5]octan-8-one hydrochloride
This document provides a detailed, safety-first protocol for the proper handling and disposal of 5-Azaspiro[2.5]octan-8-one hydrochloride. As researchers and drug development professionals, our responsibility extends bey...
Author: BenchChem Technical Support Team. Date: February 2026
This document provides a detailed, safety-first protocol for the proper handling and disposal of 5-Azaspiro[2.5]octan-8-one hydrochloride. As researchers and drug development professionals, our responsibility extends beyond the bench; it encompasses the entire lifecycle of a chemical, including its safe and compliant disposal. This guide is designed to provide clear, actionable steps and explain the scientific rationale behind them, ensuring the safety of laboratory personnel and the protection of our environment.
Section 1: Core Safety & Hazard Assessment
Before handling or disposing of any chemical, a thorough understanding of its hazard profile is paramount. 5-Azaspiro[2.5]octan-8-one hydrochloride is a compound that demands careful handling due to its potential health effects.
Immediate Safety Precautions & Personal Protective Equipment (PPE)
All operations involving this compound, including weighing, transferring, and preparing for disposal, must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[1][2][3] The required PPE is your first and most critical line of defense.
Hand Protection: Wear chemical-resistant gloves (e.g., nitrile).
Eye Protection: Use tightly fitting safety goggles or a face shield.[1][3]
Skin and Body Protection: A lab coat is mandatory. For tasks with a higher risk of dust generation or spillage, consider additional protective clothing.[1][2]
Respiratory Protection: If working outside a fume hood or if dust generation is unavoidable, a dust respirator is essential.[1]
Hazard Profile Summary
5-Azaspiro[2.5]octan-8-one hydrochloride is classified with several GHS hazard statements, indicating it is harmful if swallowed, inhaled, or in contact with skin, and causes skin and serious eye irritation.[1][4][5]
Section 2: The Foundational Principle of Compliant Chemical Disposal
The single most important rule in chemical disposal is adherence to regulations. All chemical waste is governed by strict local, state, and federal laws.[6][7] Therefore, 5-Azaspiro[2.5]octan-8-one hydrochloride must be disposed of as hazardous waste .
Core Directive: Never discharge this chemical or its containers into drains or regular trash.[3][8] All waste must be collected, properly labeled, and transferred to an authorized hazardous waste disposal company or your institution's Environmental Health & Safety (EHS) department.[1][2][3]
Section 3: Step-by-Step Disposal and Management Workflow
This workflow provides a systematic approach to managing 5-Azaspiro[2.5]octan-8-one hydrochloride waste from the point of generation to its final pickup.
Waste Segregation: The First Critical Step
The principle of waste segregation is to prevent unintended chemical reactions and to facilitate proper disposal.
Do Not Mix: Never mix 5-Azaspiro[2.5]octan-8-one hydrochloride waste with other chemical waste streams unless explicitly permitted by your EHS department.[9] Mixing wastes can complicate the disposal process and may be a violation of regulatory requirements.[9]
Solid vs. Liquid: Collect solid waste (e.g., unused reagent, contaminated filter paper) separately from liquid waste (e.g., solutions containing the compound).
The following diagram illustrates the decision-making process for proper waste handling.
Caption: Waste Handling Workflow Diagram.
Detailed Protocol: Preparing Waste for Disposal
This protocol outlines the steps for packaging solid waste contaminated with 5-Azaspiro[2.5]octan-8-one hydrochloride.
Objective: To safely and compliantly package solid waste for disposal.
Materials:
Appropriate PPE (gloves, safety goggles, lab coat)
Designated hazardous waste container (must be compatible, in good condition, with a secure lid)[7][9]
Hazardous waste label (provided by your institution's EHS)
Tools for transfer (spatula, forceps)
Procedure:
Work in a Controlled Area: Perform all waste handling inside a chemical fume hood to minimize inhalation exposure.[1][2]
Select Container: Choose a container made of a compatible material (e.g., High-Density Polyethylene - HDPE, or glass for certain waste streams). Ensure it is clean, dry, and free of leaks or cracks.[7][9]
Immediate Labeling: As soon as the first item of waste is added, affix a "HAZARDOUS WASTE" label.[9][10] This is a strict regulatory requirement.
Transfer Waste: Carefully transfer the solid waste (e.g., unused chemical, contaminated consumables like weigh boats or wipes) into the designated container. Use tools to avoid direct contact.
Detail Contents: On the hazardous waste label, clearly write out the full chemical name: "5-Azaspiro[2.5]octan-8-one hydrochloride." If it is a mixture, list all constituents and their approximate percentages. Do not use abbreviations or chemical formulas.[7]
Secure Closure: Tightly seal the container cap.[1][9][10] Containers must remain closed at all times except when you are actively adding waste.[9][10][11] This prevents spills and the release of vapors.
Store Appropriately: Place the sealed container in your lab's designated Satellite Accumulation Area (SAA).[8] Ensure it is stored with compatible chemicals and within secondary containment to contain any potential leaks.[10][11]
Schedule Pickup: Once the container is full, or as per your lab's schedule, submit a request for hazardous waste pickup through your institution's EHS portal or designated procedure.[9]
Section 4: Decontamination and Spill Management
Accidents happen, and proper preparation is key to a safe outcome.
Decontamination of Surfaces and Equipment
Decontamination is a multi-step process to render a surface safe.[12]
Deactivation/Decontamination: Prepare a 2% bleach solution. Wipe the contaminated surface, allowing a few minutes of contact time. Follow this by wiping with a sodium thiosulfate solution to neutralize the corrosive bleach, especially on stainless steel surfaces.[12]
Cleaning: Use a germicidal detergent to remove any remaining residue.[12]
Disinfection: For sterile work areas, follow the cleaning step with a wipe-down using sterile 70% isopropyl alcohol.[12]
Disposal of Cleaning Materials: All wipes, pads, and disposable PPE used during decontamination must be placed in a sealed bag or container and disposed of as hazardous waste.[9][10]
Accidental Release (Spill) Response
For Minor Spills (Solid Powder):
Alert Personnel: Notify others in the immediate area.[1]
Secure the Area: Restrict access to the spill area.
Don PPE: Wear your full PPE, including a dust respirator.
Clean Up: Do not use water on a dry spill as it may increase the area of contamination. Use dry cleanup procedures.[1] Gently cover the spill with an inert absorbent material. Carefully sweep or vacuum (using a HEPA-filtered vacuum) the material into a designated hazardous waste container.[1]
Decontaminate: Follow the decontamination procedure outlined in Section 4.1.
Dispose: Seal, label, and dispose of the container and all cleanup materials as hazardous waste.[1]
For Major Spills:
Evacuate: Immediately evacuate the area.
Alert: Notify your supervisor and contact your institution's emergency response line (e.g., EHS).
Isolate: Close the doors to the affected area to contain any dust or vapors.
Do Not Attempt to Clean: Allow trained emergency personnel to handle the cleanup.
By adhering to these scientifically-grounded procedures, you contribute to a culture of safety, ensuring that the valuable work conducted in the lab does not come at the cost of personal or environmental health.
References
Apollo Scientific. (n.d.). 6-Azaspiro[2.5]octane hydrochloride Safety Data Sheet.
PubChem. (2026). 5-Azaspiro[2.5]octane hydrochloride. National Center for Biotechnology Information. Retrieved from [Link]
